6-Chloro-3-hydroquinazolin-4-one

Core Science & Biosynthesis

Structural Elucidation of 6-Chloro-3-hydroquinazolin-4-one Derivatives: A Comprehensive Crystallographic Guide

Executive Summary

The 6-chloroquinazolin-4(3H)-one scaffold is a highly privileged pharmacophore in medicinal chemistry, serving as the structural foundation for diverse therapeutics ranging from antimicrobial agents to nuclear receptor antagonists. This technical whitepaper provides an in-depth analysis of the crystal structure, supramolecular architecture, and crystallographic workflows associated with 6-chloro-3-hydroquinazolin-4-one compounds. By bridging solid-state chemistry with structure-activity relationships (SAR), this guide equips researchers with the mechanistic insights required for rational drug design.

Molecular Geometry and Electronic Structure

The quinazoline bicyclic system is characterized by a high degree of structural rigidity and planarity. Single-crystal X-ray diffraction (SC-XRD) reveals that the root-mean-square (RMS) deviation of fitted atoms in the fused pyrimidine and benzene rings is typically exceptionally low (e.g., ~0.02 Å)[1].

• Bond Delocalization : The distribution of bond lengths and angles within the quinazolinone core is indicative of extensive electron delocalization. The C–C and C–N bonds exhibit intermediate values between standard single and double bonds, confirming the aromatic nature of the fused system[1].

• Tautomeric Preference : While quinazolinones can theoretically exhibit lactam-lactim tautomerism, the solid-state overwhelmingly favors the 3-hydro (lactam) tautomer. This preference is thermodynamically driven by the formation of highly stable intermolecular hydrogen bonding networks.

• The 6-Chloro Effect : The introduction of a chlorine atom at the 6-position exerts a strong inductive electron-withdrawing effect, altering the polarizability of the aromatic system. This substitution is not merely structural; it significantly impacts biological activity. For instance, in inhibitors of the Pseudomonas aeruginosa quorum sensing regulator PqsR, 6-chloro substitution demonstrates superior activity over 7-chloro analogs by optimally filling specific hydrophobic pockets in the ligand-binding domain[2].

Supramolecular Architecture and Crystal Packing

The three-dimensional crystal packing of 6-chloroquinazolin-4(3H)-one derivatives is governed by a hierarchy of non-covalent interactions that dictate their solid-state behavior.

• Hydrogen Bonding Networks : The primary synthons in these crystal structures are robust N–H···O and N–H···N hydrogen bonds. These interactions typically link molecules into centrosymmetric dimers or continuous 1D supramolecular chains[3]. The carbonyl oxygen acts as a potent hydrogen bond acceptor, while the N3 proton serves as the donor.

• π−π Stacking and Molecular Columns : The planar nature of the quinazolinone core facilitates extensive face-to-face and edge-to-face π−π stacking. Molecules often pack into distinct columns directed along specific crystallographic axes, further stabilized by the aforementioned hydrogen bonds[1].

• Hirshfeld Surface Analysis : Computational quantification of intermolecular contacts via Hirshfeld surface analysis reveals that while H···H, O···H, and N···H contacts dominate the van der Waals stabilization[3], the 6-chloro substituent introduces critical directional forces. Halogen bonding (C–Cl··· π or C–Cl···O interactions) dictates the precise spatial orientation of the molecular columns, preventing structural slippage.

Intermolecular interaction network driving the supramolecular assembly of 6-chloroquinazolinones.

Experimental Workflow: Single-Crystal X-Ray Diffraction (SC-XRD)

To obtain high-resolution structural data, a rigorous, self-validating crystallographic protocol must be employed. The following methodology outlines the critical steps and the physical causality behind each experimental choice.

Step 1: Crystal Growth and Selection

• Protocol : Dissolve the synthesized 6-chloro-3-hydroquinazolin-4-one compound in a suitable solvent mixture (e.g., dichloromethane/methanol or DMF/water). Allow for slow solvent evaporation or vapor diffusion at ambient temperature over 3–7 days.

• Causality : Slow nucleation kinetics are essential for the formation of macroscopic, defect-free single crystals. Rapid precipitation leads to microcrystalline powders containing twinned or disordered lattices unsuitable for single-crystal diffraction.

Step 2: Data Collection at Cryogenic Temperatures

• Protocol : Select a crystal with optimal dimensions (typically 0.1–0.3 mm) under a polarized light microscope. Mount the crystal on a cryoloop using perfluoropolyether oil and immediately transfer it to the goniometer under a continuous stream of cold nitrogen gas (100–150 K). Collect diffraction data using Mo-K α ( λ=0.71073 Å) or Cu-K α radiation.

• Causality : Cryocooling serves a critical dual purpose. First, it minimizes atomic thermal vibrations (Debye-Waller factors), significantly reducing the smearing of electron density and enhancing the intensity of high-angle reflections. Second, it protects the organic crystal from free-radical radiation damage during prolonged X-ray exposure.

Step 3: Structure Solution and Refinement

• Protocol : Integrate the raw diffraction frames and apply multi-scan absorption corrections. Solve the phase problem using direct methods or dual-space algorithms (e.g., SHELXT). Refine the structural model via full-matrix least-squares on F2 (e.g., SHELXL).

• Causality : Absorption corrections are mandatory for compounds containing heavier atoms like chlorine, as they account for the differential attenuation of X-rays through varying crystal thicknesses. Refining on F2 rather than F ensures that all data, including weak or negative reflections, are utilized, preventing statistical bias. All non-hydrogen atoms must be refined anisotropically to accurately model their ellipsoidal thermal motion.

Step 4: Validation (Self-Validating System)

• Protocol : Submit the final .cif file to the CheckCIF/PLATON routine.

• Causality : This creates a closed-loop validation system. The algorithm mathematically verifies the absence of missed higher symmetry (e.g., overlooking a center of inversion) and ensures no significant residual electron density remains unmodeled, confirming the absolute integrity of the structural assignment.

Step-by-step single-crystal X-ray diffraction (SC-XRD) workflow for structural elucidation.

Quantitative Data Summary

The following table summarizes typical crystallographic parameters and interaction metrics observed across various 6-chloroquinazolin-4(3H)-one derivatives, synthesized from literature data[1][3].

Parameter	Typical Value / Range	Structural Significance
Crystal System	Triclinic or Monoclinic	Indicates low-symmetry packing driven by highly directional H-bonds.
Space Group	P1ˉ or P21​/c	Centrosymmetric groups facilitate highly stable dimer formation.
RMS Deviation (Core)	0.020 – 0.025 Å	Confirms strict planarity of the quinazoline bicyclic system.
N–H···O Distance	2.80 – 2.95 Å	Strong hydrogen bonding; the primary driver of crystal packing.
π−π Centroid Distance	3.50 – 3.80 Å	Optimal distance for aromatic face-to-face stacking.
HOMO-LUMO Gap (DFT)	~4.95 eV	Indicates high chemical stability and low reactivity of the core[3].

Pharmacological Implications: Structure-Activity Relationship (SAR)

Understanding the crystal structure of the 6-chloroquinazolin-4(3H)-one scaffold is not merely an academic exercise; it directly informs rational drug design and target engagement.

• Receptor Binding Conformation : The rigid, planar nature of the quinazolinone core minimizes the entropic penalty upon binding to a biological target. In the development of REV-ERB α antagonists (e.g., BE2012), X-ray structural data of the receptor-ligand complex reveals that the planar quinazolinone system enables strong π−π stacking with specific phenylalanine residues (e.g., F484, F497) within the ligand-binding domain[4].

• Substituent Trajectory : The strict planarity ensures that substituents at the 2- and 3-positions project into defined vectors. For instance, in REV-ERB α antagonists, modifications at the 3-position exhibit a high degree of tolerance, allowing for the optimization of pharmacokinetic properties without disrupting the core binding interactions[4].

• Halogen Pocket Targeting : As observed in PqsR inhibitors, the 6-chloro group is specifically preferred over other halogens or substitution positions because its precise spatial trajectory and van der Waals radius perfectly complement a hydrophobic sub-pocket within the bacterial receptor, significantly enhancing binding affinity[2].

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In vitro biological activity of 6-chloro-3-hydroquinazolin-4-one analogs

An In-Depth Technical Guide to the In Vitro Biological Activities of 6-Chloro-3-hydroxyquinazolin-4-one Analogs

Abstract

The quinazolin-4-one scaffold is a cornerstone in medicinal chemistry, recognized for its remarkable structural versatility and broad spectrum of pharmacological activities.[1] This technical guide provides an in-depth exploration of analogs derived from the 6-chloro-3-hydroxyquinazolin-4-one core, a specific substitution pattern with significant therapeutic potential. We will dissect the primary in vitro biological activities of these compounds, focusing on their anticancer, antimicrobial, and anti-inflammatory properties. For each domain, this guide synthesizes the current understanding of their mechanisms of action, presents key quantitative data, and provides detailed, field-proven experimental protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this promising heterocyclic system for the discovery of novel therapeutic agents.

The Quinazolin-4-one Scaffold: A Privileged Core

The quinazolin-4-one nucleus, a bicyclic system formed by the fusion of a benzene and a pyrimidine ring, is a "privileged structure" in drug discovery.[2] Its rigid framework allows for the precise spatial orientation of various functional groups, enabling targeted interactions with a multitude of biological macromolecules. This inherent adaptability has led to the development of numerous FDA-approved drugs for a range of diseases.[1][3]

The biological profile of a quinazolinone derivative is profoundly influenced by the nature and position of its substituents.[2] This guide focuses specifically on analogs featuring a chlorine atom at the 6-position and a hydroxyl group at the 3-position. The 6-chloro substitution often enhances biological activity by increasing lipophilicity, which can improve membrane permeability and strengthen binding interactions within hydrophobic pockets of target proteins. The 3-hydroxy group (or its precursor amine) serves as a critical handle for introducing further chemical diversity, making it a key position for modulating pharmacological effects.

General Synthetic Strategies

The synthesis of 2,3,6-trisubstituted quinazolin-4-ones typically begins with a substituted anthranilic acid. For the 6-chloro core, 5-chloroanthranilic acid is the logical starting material. A common and effective route involves the initial acylation of the anthranilic acid, followed by cyclization with a dehydrating agent like acetic anhydride to form a 2-substituted-6-chloro-3,1-benzoxazin-4-one intermediate. This reactive intermediate is then readily condensed with various nitrogen nucleophiles (such as hydroxylamine for the 3-hydroxy core, or substituted hydrazines and amines) to yield the final quinazolin-4-one scaffold.[4]

Quinazolinones can induce apoptosis by inhibiting Bcl-2 and promoting Bax.

In Vitro Antimicrobial Activity

The rise of multidrug-resistant pathogens necessitates the discovery of new antimicrobial agents. [5]Quinazolin-4-ones have emerged as a promising class of compounds in this area. [6][7]

Core Mechanism: Targeting Bacterial DNA Gyrase

A key mechanism of action for the antimicrobial effects of some quinazolinone derivatives is the inhibition of bacterial DNA gyrase. [6]This enzyme is essential for bacterial DNA replication, and its inhibition leads to cell death. This target is attractive because it is present in bacteria but not in humans, offering a potential for selective toxicity.

Spectrum of Activity and Key Analogs

Quinazolinone analogs have demonstrated broad-spectrum activity.

• They are often more effective against Gram-positive bacteria (e.g., Staphylococcus aureus, Bacillus subtilis) than Gram-negative bacteria (e.g., Escherichia coli). [5]* Activity has also been reported against fungi such as Candida albicans and Aspergillus niger. [8]* While not the exact analogs of focus, studies on 6-nitro- and 6,8-diiodo-quinazolinones have shown that substitutions at the 6-position are critical for potent antimicrobial effects, suggesting the 6-chloro analogs are promising candidates. [9][10]

Data Summary: Antimicrobial Activity

Compound Class	Microorganism	Activity Metric	Value (µg/mL)	Reference
Hydrazone derivatives	S. aureus	MIC	2-16	[6]
Hydrazone derivatives	E. coli	MIC	8-32	[6]
Pyrazole derivatives	S. typhimurium	MIC	4-8	[6]
Naphthyl derivative	S. aureus	MIC	No growth at 16-128	[7]
6-nitro-quinazolin-4-one	B. subtilis	MIC	Not specified	[10]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is a gold standard for quantifying antimicrobial activity. It provides a specific concentration (MIC) required to inhibit microbial growth, which is more informative than the zone of inhibition from diffusion assays.

Protocol:

• Inoculum Preparation: Culture the bacterial or fungal strain overnight. Dilute the culture in appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI for fungi) to achieve a standardized concentration of ~5 x 10⁵ CFU/mL.

• Compound Preparation: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compounds in broth, typically ranging from 128 µg/mL down to 0.25 µg/mL.

• Inoculation: Add 50 µL of the standardized inoculum to each well containing 50 µL of the diluted compound, bringing the final volume to 100 µL.

• Controls: Include a positive control (broth + inoculum, no compound), a negative control (broth only), and a standard antibiotic control (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which no visible growth (turbidity) is observed. This can be assessed visually or by reading absorbance on a plate reader.

In Vitro Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases, and quinazolinones have shown potential as anti-inflammatory agents. [11]

Mechanisms of Action: COX and NO Inhibition

The anti-inflammatory properties of quinazolinone analogs are often attributed to:

• Cyclooxygenase (COX) Inhibition: Inhibition of COX-1 and COX-2 enzymes, which are central to the synthesis of prostaglandins, key mediators of inflammation. Many derivatives show selectivity for COX-2, which is preferable as it may reduce gastrointestinal side effects. [12]* Nitric Oxide (NO) Inhibition: Downregulation of inducible nitric oxide synthase (iNOS) in inflammatory cells like macrophages, thereby reducing the production of the pro-inflammatory mediator nitric oxide (NO). [13]* Cytokine Modulation: Inhibition of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). [9]

Efficacy of Chloro-Substituted Quinazolinones

The presence of a chloro-phenyl group has been linked to enhanced anti-inflammatory activity in quinazolinone series. [11]One study found that thiazolidinone derivatives of quinazolinones containing a 4-chlorophenyl group exhibited edema inhibition of up to 32.5% in animal models, outperforming their non-chlorinated phenyl counterparts. [11]This highlights the therapeutic relevance of the 6-chloro substitution.

Data Summary: Anti-inflammatory Activity

Compound Class	Assay	Activity Metric	Value	Reference
Thiazolidinone derivatives	Carrageenan-induced edema	% Inhibition	22.9 - 32.5%	[11]
Azetidinone derivatives	Carrageenan-induced edema	% Inhibition	24.6 - 27.3%	[11]
Sulfonamide derivatives	Carrageenan-induced edema	% Inhibition	Moderate to High	[9]
Carbothioamide derivatives	NO Inhibition (RAW 264.7)	IC50	1.12 - 3.27 µM	[13]
Various derivatives	Protein Denaturation (BSA)	% Inhibition	Significant	[14]

Experimental Protocol: Griess Assay for Nitric Oxide (NO) Inhibition in Macrophages

This assay directly measures the product of NO synthase activity (nitrite) in cell culture supernatants, providing a reliable in vitro model of inflammation.

Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in a 96-well plate and allow them to adhere.

• Pre-treatment: Treat the cells with various concentrations of the 6-chloro-3-hydroxyquinazolin-4-one analogs for 1-2 hours.

• Inflammatory Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) (e.g., 1 µg/mL) to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C with 5% CO₂.

• Sample Collection: Collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess Reagent A (sulfanilamide solution) to the supernatant, incubate for 10 minutes in the dark. Then, add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm. The intensity of the pink/purple color is proportional to the nitrite concentration.

• Quantification: Determine the nitrite concentration using a sodium nitrite standard curve and calculate the percentage of NO inhibition compared to the LPS-only control.

Visualization: Experimental Workflow for NO Inhibition Assay

Workflow for the in vitro nitric oxide (NO) inhibition assay.

Conclusion and Future Directions

Analogs of 6-chloro-3-hydroxyquinazolin-4-one represent a highly versatile and promising class of compounds. The existing body of research strongly supports their potential as leads for the development of novel anticancer, antimicrobial, and anti-inflammatory agents. The 6-chloro substituent frequently contributes to enhanced potency, while the 3-position provides a crucial point for chemical modification to fine-tune activity and selectivity.

Future research should focus on synthesizing and screening a broader library of analogs based on this core to build a more comprehensive structure-activity relationship (SAR) profile. In-depth mechanistic studies, including specific enzyme inhibition assays (e.g., for EGFR, COX-2, DNA gyrase) and gene expression analysis, will be critical to elucidate the precise molecular targets and pathways modulated by the most potent compounds. The self-validating and robust in vitro protocols detailed in this guide provide a solid framework for advancing these promising molecules through the drug discovery pipeline.

References

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• Zykova, S. S., et al. (2021). Antimicrobial activity study of new quinazolin-4(3h)-ones against Staphylococcus aureus and Streptococcus pneumoniae. Journal of Microbiology, Epidemiology and Immunobiology. Available at: [Link]

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• Tomczyk, M., & Wozniak, K. (2021). Quinazoline Derivatives as Potential Therapeutic Agents in Urinary Bladder Cancer Therapy. International Journal of Molecular Sciences. Available at: [Link]

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• Deulkar, A. (2025). Medicinal Perspective of Quinazolinone Derivatives as an Anticancer Agent. Journal of Medicinal and Organic Chemistry. Available at: [Link]

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• ResearchGate. (n.d.). Design and Synthesis of Quinazolinone Derivatives as Anti-inflammatory Agents: Pharmacophore Modeling and 3D QSAR Studies. Available at: [Link]

• Fayed, A. A., et al. (2014). Synthesis and Biological Evaluation of Quinazolinone Derivatives as Antibacterial and Anti-Inflammatory Agents. International Journal of Engineering and Research. Available at: [Link]

• Royal Society of Chemistry. (2024). Design, synthesis, anti-inflammatory evaluation, and molecular docking studies of novel quinazoline-4(3H)-one-2-carbothioamide derivatives as Toll-like receptor 4 (TLR4) inhibitors. Available at: [Link]

• Luo, H., et al. (2014). Synthesis and Biological Evaluation of Novel 6-chloro-quinazolin Derivatives as Potential Antitumor Agents. European Journal of Medicinal Chemistry. Available at: [Link]

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• Kumar, A., et al. (2024). Synthesis, Characterization and Evaluation of Anticancer Activity of Some 6-(Chloro/Methoxy/Methyl)-N-(4-Substitutedphenyl)-4-Thiomorpholinoquinazolin-3(4H)-Amine Derivatives. Advanced Journal of Chemistry, Section A. Available at: [Link]

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Preclinical Toxicity and Safety Profile of 6-Chloro-3H-quinazolin-4-one: A Technical Guide

Executive Summary

6-Chloro-3H-quinazolin-4-one (often referred to as 6-chloro-3-hydroquinazolin-4-one, CAS: 16064-14-5) is a privileged heterocyclic building block extensively utilized in modern drug discovery. It serves as the core pharmacophore for a variety of biologically active molecules, including ubiquitin-specific protease 13 (USP13) inhibitors (such as Spautin-1 analogs), VEGFR-2 kinase inhibitors, and central nervous system (CNS) modulators [1][2]. While its therapeutic versatility is well-documented, the introduction of the 6-chloro moiety significantly alters the physicochemical properties and toxicological liabilities of the parent quinazolinone ring. This guide provides an in-depth analysis of its preclinical safety profile, mechanistic toxicology, and the validated experimental workflows required for its evaluation.

Physicochemical Properties & Pharmacophore Rationale

The addition of a chlorine atom at the C6 position of the quinazolin-4-one core is a deliberate, highly impactful structural modification in medicinal chemistry.

• Causality of Substitution: The electronegative chlorine atom increases the overall lipophilicity of the molecule (XLogP3 ≈ 1.3), which enhances cellular membrane permeability. More critically, the halogen atom participates in directional halogen bonding within the hydrophobic pockets of target proteins—such as the hinge region of kinases or the catalytic cleft of deubiquitinases [2].

• Toxicological Implications: While target affinity is improved, this increased lipophilicity can lead to higher off-target binding promiscuity. Specifically, quinazolinone derivatives are known to interact with lipid-rich CNS targets like the GABA-A receptor. At high systemic concentrations, this off-target affinity can manifest as severe sedation or CNS toxicity [2].

Preclinical Toxicity Profile

Understanding the baseline toxicity of the unconjugated 6-chloro-3H-quinazolin-4-one scaffold is essential for predicting the safety margins of its downstream derivatives.

• Acute Systemic Toxicity: In murine models, the acute oral LD50 of the base scaffold is approximately 404 mg/kg. Consequently, it is classified under GHS Category 4 (Harmful if swallowed) [1].

• Target Organ Toxicity (STOT-RE): Repeated exposure to 6-chloro-quinazolinone derivatives carries specific target organ toxicity risks, primarily affecting the hematological system. Analogous structural derivatives (e.g., 7-amino-6-chloro-3H-quinazolin-4-one) are classified as STOT-RE Category 1 due to their propensity to cause erythrocyte damage and methemoglobinemia over prolonged exposure [3].

• Cellular Toxicity & Therapeutic Window: In vitro profiling demonstrates differential cytotoxicity. The scaffold drives targeted apoptotic induction in non-small cell lung cancer (NSCLC) lines while maintaining a significantly higher viability threshold in normal, healthy fibroblasts [2].

Quantitative Toxicity Summaries

Table 1: Physicochemical & Acute Toxicity Metrics of 6-Chloro-3H-quinazolin-4-one

Parameter	Value	Reference
CAS Registry Number	16064-14-5	[1]
Molecular Weight	180.59 g/mol	[1]
XLogP3 (Lipophilicity)	1.3	[1]
Acute Oral LD50 (Murine)	~404 mg/kg	[1]
GHS Hazard Classification	Category 4 (H302: Harmful if swallowed)	[1]
STOT-RE Liability	Category 1 (Erythrocyte/Blood damage)	[3]

Table 2: Comparative In Vitro Viability Profile (Spautin-1 Analogs)

Cell Line Type	Example Line	Target Mechanism	Relative Cytotoxicity (IC50)
Non-Small Cell Lung Cancer	HCC827 (EGFR-mutant)	USP13 Inhibition / EGFR Degradation	High Efficacy (< 5 µM)
Melanoma	B16F10	ROS-mediated DNA damage	Moderate (~ 10-20 µM)
Normal Fibroblasts	MRC-5	Off-target basal toxicity	Low Toxicity (> 50 µM)

Mechanistic Toxicology & Signaling Pathways

The primary mechanism of action for many advanced 6-chloro-quinazolin-4-ones involves the targeted inhibition of USP13. By preventing the deubiquitination of mutant Epidermal Growth Factor Receptor (EGFR), these compounds force the proteasomal degradation of the kinase, effectively starving the tumor cell of oncogenic signaling and inducing apoptosis [2].

However, dose-limiting toxicity arises when systemic concentrations exceed the therapeutic window. The lipophilic nature of the 6-chloro substitution allows the compound to cross the blood-brain barrier (BBB), leading to off-target GABA-A receptor allosteric modulation.

Mechanistic pathway of USP13 inhibition versus off-target GABA-A toxicity.

Experimental Protocols: Self-Validating Systems

To ensure high-fidelity data during preclinical development, toxicity assessments must employ self-validating protocols that account for the specific chemical behavior of quinazolinone derivatives.

Protocol 1: In Vitro Cytotoxicity Profiling (CellTiter-Glo Luminescent Assay)

Causality & Rationale: Traditional colorimetric assays (like MTT or MTS) rely on cellular oxidoreductase activity. Quinazolinones can occasionally undergo redox cycling or exhibit intrinsic autofluorescence, leading to false-positive viability signals. The CellTiter-Glo assay measures ATP via luciferase, providing a luminescent readout that is entirely orthogonal to the compound's optical properties, ensuring absolute trustworthiness of the data.

• Cell Seeding: Seed normal (e.g., MRC-5) and target cancer (e.g., HCC827) cells at 5,000 cells/well in a 96-well opaque white microplate. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Treat cells with a serial dilution of the 6-chloro-3H-quinazolin-4-one derivative (0.1 µM to 100 µM).

  • Self-Validating Control: Maintain a final DMSO vehicle concentration of ≤ 0.5% to prevent solvent-induced toxicity. Include a vehicle-only control and a positive toxicity control (e.g., Doxorubicin 1 µM).

• Incubation: Incubate the treated plates for 72 hours.

• Lysis & Detection: Add an equal volume of CellTiter-Glo reagent to each well. Mix on an orbital shaker for 2 minutes to induce complete cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Record luminescence. A valid assay requires the vehicle control to demonstrate >95% viability and the positive control to show <10% viability. Calculate the IC50 using non-linear regression.

Protocol 2: In Vivo Acute Oral Toxicity (OECD TG 420 - Fixed Dose Procedure)

Causality & Rationale: Traditional LD50 determination (OECD TG 401) requires large animal cohorts and uses mortality as the primary endpoint. OECD TG 420 utilizes a sighting study to identify the appropriate starting dose, focusing on evident signs of toxicity rather than death. This aligns with the 3Rs (Replacement, Reduction, Refinement) of animal welfare while providing richer clinical observation data regarding the compound's CNS and hematological liabilities.

• Sighting Study: Administer a single fixed dose (e.g., 300 mg/kg, informed by the baseline ~404 mg/kg LD50) via oral gavage to a single female rodent. Observe continuously for the first 24 hours for signs of CNS depression (ataxia, lethargy) or respiratory distress.

• Main Study: If the sighting dose is tolerated without mortality, dose a cohort of 5 female rodents at the identical dose level.

• Clinical Observation: Monitor the cohort daily for 14 days. Record body weight, food consumption, and behavioral clinical signs.

• Necropsy & Hematology: On day 14, euthanize the animals. Perform a gross necropsy with a specific focus on the liver and spleen. Collect blood for comprehensive hematological profiling to screen for erythrocyte damage (a known STOT-RE liability of the 6-chloro-quinazolinone class).

In vivo toxicity screening workflow adhering to OECD TG 420 guidelines.

References

• Structure–Activity Relationship (SAR) Study of Spautin-1 to Entail the Discovery of Novel NEK4 Inhibitors International Journal of Molecular Sciences (via PMC / NIH) URL:[Link]

Protocols & Analytical Methods

Introduction: The Significance of the Quinazolinone Scaffold and the Advent of Microwave Chemistry

An Application Note for the Rapid and Efficient Synthesis of 6-chloro-3-hydroquinazolin-4-one Utilizing Microwave-Assisted Organic Synthesis (MAOS)

The quinazolinone scaffold is a privileged heterocyclic motif in medicinal chemistry and drug development, forming the core structure of numerous compounds with a wide spectrum of biological activities, including anticancer, anti-inflammatory, antibacterial, and anticonvulsant properties. The specific derivative, 6-chloro-3-hydroquinazolin-4-one, serves as a crucial building block for more complex pharmaceutical agents. Traditionally, the synthesis of these compounds involves conventional heating methods that often require long reaction times, high temperatures, and can lead to the formation of byproducts, complicating purification and reducing overall yields.

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative green chemistry technique that dramatically accelerates chemical reactions.[1][2] By utilizing microwave irradiation, MAOS facilitates efficient and uniform heating of the reaction mixture, often leading to significantly reduced reaction times (from hours to minutes), higher product yields, and improved purity profiles compared to conventional methods.[1][3] This application note provides a detailed, field-proven protocol for the synthesis of 6-chloro-3-hydroquinazolin-4-one, leveraging the power and precision of dedicated laboratory microwave technology.

Core Principles & Mechanistic Insight

The synthesis proceeds via a microwave-promoted cyclocondensation reaction between 2-amino-5-chlorobenzoic acid and formamide. Formamide serves a dual role as both a reactant, providing the C2-N3 fragment of the quinazolinone ring, and as a high-boiling polar solvent that efficiently absorbs microwave energy.

The reaction mechanism is understood to proceed in two key stages:

• N-Formylation: The initial step involves the nucleophilic attack of the amino group of 2-amino-5-chlorobenzoic acid on the carbonyl carbon of formamide. This results in the formation of an N-formylanthranilic acid intermediate.[4]

• Intramolecular Cyclization and Dehydration: Under the high-temperature conditions rapidly achieved through microwave heating, the N-formyl intermediate undergoes an intramolecular cyclization. The amide nitrogen attacks the carboxylic acid group, leading to the formation of a tetrahedral intermediate which subsequently eliminates a molecule of water to yield the stable aromatic 6-chloro-3-hydroquinazolin-4-one ring system.

Figure 1: Proposed Reaction Mechanism

Experimental Protocol

This protocol is designed for use with a dedicated, single-mode laboratory microwave reactor equipped with temperature and pressure monitoring.

Materials and Equipment

Reagent/Material	Formula	CAS No.	M.W. ( g/mol )	Notes
2-Amino-5-chlorobenzoic acid	C₇H₆ClNO₂	635-21-2	171.58	>98% purity
Formamide	CH₃NO	75-12-7	45.04	Anhydrous, >99.5%
Deionized Water	H₂O	7732-18-5	18.02	For work-up
Ethanol	C₂H₅OH	64-17-5	46.07	For recrystallization
Equipment
Monomode Microwave Reactor	e.g., CEM Discover, Biotage Initiator
10 mL Microwave Reaction Vial	With snap cap and stir bar
Analytical Balance	± 0.0001 g accuracy
Buchner Funnel & Flask	For filtration
Standard Glassware	Beakers, flasks, graduated cylinders

Step-by-Step Synthesis Procedure

• Reagent Preparation:

  • To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 2-amino-5-chlorobenzoic acid (0.858 g, 5.0 mmol).

  • Add formamide (3.0 mL, ~75 mmol). The formamide acts as both reactant and solvent.

  • Securely seal the vial with the appropriate cap.

• Microwave Irradiation:

  • Place the sealed vial into the cavity of the microwave reactor.

  • Program the reactor with the following parameters. Note: These are starting parameters and may require optimization based on the specific reactor model.

Parameter	Value	Rationale
Temperature	170 °C	Ensures sufficient energy for cyclization while minimizing thermal decomposition.[4]
Ramp Time	2 minutes	Allows for smooth and controlled heating of the reaction mixture.
Hold Time	15 minutes	Significantly shorter than conventional heating, which can take several hours.[2]
Power	200 W (Dynamic)	Power will modulate to maintain the set temperature.
Stirring	High	Ensures even temperature distribution and prevents localized superheating.[5]
Pre-stirring	30 seconds	Ensures the reactants are well-mixed before irradiation begins.

• Product Isolation and Purification (Work-up):

  • After the irradiation cycle is complete, allow the vial to cool to a safe handling temperature (<50 °C) using the instrument's compressed air cooling system.

  • Carefully uncap the vial in a well-ventilated fume hood.

  • Pour the reaction mixture slowly into a beaker containing ~50 mL of crushed ice or ice-cold deionized water while stirring. A precipitate should form immediately.

  • Continue stirring the slurry for 15-20 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the solid cake on the filter with two portions of cold deionized water (2 x 20 mL) to remove any residual formamide.

  • Allow the product to air-dry on the filter for 10-15 minutes.

• Recrystallization:

  • Transfer the crude solid to a flask.

  • Add a minimal amount of hot ethanol to dissolve the solid.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to a constant weight.

Characterization

• Appearance: White to off-white crystalline solid.

• Melting Point: Determine using a standard melting point apparatus.

• Spectroscopic Analysis: Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry to verify the molecular weight and structural integrity.

Workflow and Safety

The entire process, from setup to purification, is designed for efficiency and safety.

Figure 2: Experimental Workflow

Critical Safety Considerations

• Dedicated Equipment: Only use microwave reactors specifically designed for laboratory chemical synthesis. Domestic microwave ovens lack the necessary safety features (pressure/temperature control, ventilation) and must never be used.[5][6][7]

• Pressure Management: The reaction generates water as a byproduct, and heating a sealed vial will cause a significant increase in pressure. Ensure reaction vials and caps are free from cracks or defects and that the reaction scale is appropriate for the vessel volume.

• Chemical Hazards: Handle all chemicals in a certified fume hood. Wear appropriate Personal Protective Equipment (PPE), including chemical splash goggles, a lab coat, and nitrile gloves.[6] Formamide is a teratogen and should be handled with extreme care.

• Thermal Hazards: Reaction vials will be hot after irradiation. Allow for adequate cooling before handling.[7]

• Small-Scale First: When developing or modifying a microwave protocol, always begin with small-scale test reactions to understand the reaction kinetics and pressure profile before scaling up.[5]

References

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]

• Roy, K. (2025, November 3). Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. NSTA. Retrieved from [Link]

• Scribd. (n.d.). Laboratory Microwave Safety Precautions. Retrieved from [Link]

• Green Chemistry in Teaching Labo. (n.d.). Safety Tips. Retrieved from [Link]

• Besson, T. (n.d.). Microwave-Assisted Synthesis of Bioactive Quinazolines and Quinazolinones. ResearchGate. Retrieved from [Link]

• JAG Group. (n.d.). Microwave Reactor Safety. Retrieved from [Link]

• Wei, Y., et al. (2018). Microwave-assisted commercial copper-catalyzed aerobic oxidative synthesis of AChE quinazolinone inhibitors under solvent free conditions. PMC. Retrieved from [Link]

• Tale, R. H., & Rodge, A. H. (2021). Quinazoline derivatives: synthesis and bioactivities. PMC. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (n.d.). A Review on 4(3H)-quinazolinone synthesis. Retrieved from [Link]

• ACS Publications. (2008, April 18). Microwave-Assisted Efficient and Convenient Synthesis of 2,4(1H,3H)-Quinazolinediones and 2-Thioxoquinazolines. Retrieved from [Link]

• Safavi, M., et al. (2013). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones. Retrieved from [Link]

• Glavaš, M., et al. (2020, March 25). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H). Taylor & Francis Online. Retrieved from [Link]

• Al-dujaili, J. H. (2020, November 15). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers. Retrieved from [Link]

• Semantic Scholar. (n.d.). Microwave-assisted synthesis of quinazolin-4(3H)-ones catalyzed by SbCl3. Retrieved from [Link]

• de la Cruz, P., et al. (n.d.). Microwave-assisted, sequential four-component synthesis of polysubstituted 5,6-dihydroquinazolinones.... Green Chemistry (RSC Publishing). Retrieved from [Link]

• Legigan, T., et al. (2023, July 10). Convergent micro-wave assisted synthesis of quinazolinone and its precursor using the bio-sourced solvent pinane. PMC. Retrieved from [Link]

• ResearchGate. (2025, November 27). Synthesis of 6-Substituted 3(H)-Quinazolin-4-Ones and Their Antimicrobial Activity. Retrieved from [Link]

• SciSpace. (n.d.). Microwave-assisted synthesis of quinazolin-4(3H)-ones catalyzed by SbCl3. Retrieved from [Link]

• Heravi, M. M., et al. (2007). Microwave assisted synthesis of triazoloquinazolinones and benzimidazoquinazolinones. PMC. Retrieved from [Link]

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• 7. scribd.com [scribd.com]

Application and Protocol for the Step-by-Step N-Alkylation of 6-Chloro-3-hydroquinazolin-4-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the step-by-step N-alkylation of 6-chloro-3-hydroquinazolin-4-one, a critical scaffold in medicinal chemistry. Quinazolinone derivatives are renowned for their wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] The strategic introduction of alkyl groups at the N3 position can significantly modulate the pharmacological profile of these molecules. This document provides a robust theoretical framework, a detailed experimental protocol, and expert insights into reaction optimization and characterization, ensuring trustworthy and reproducible results.

Introduction: The Significance of N-Alkylated Quinazolinones

The quinazolinone core is a "privileged scaffold" in drug discovery, meaning it frequently appears in biologically active compounds.[1] The therapeutic potential of these molecules can be fine-tuned through synthetic modifications, with N-alkylation at the 3-position being a particularly fruitful strategy. This modification can enhance binding affinity to biological targets, improve pharmacokinetic properties, and unlock novel therapeutic applications. The 6-chloro substituent on the quinazolinone ring serves as a valuable electronic handle and a potential site for further functionalization, making 6-chloro-3-hydroquinazolin-4-one a versatile starting material for the synthesis of diverse compound libraries.

Mechanistic Insights: The Chemistry of N-Alkylation

The N-alkylation of 6-chloro-3-hydroquinazolin-4-one is a nucleophilic substitution reaction. The quinazolinone scaffold possesses two potentially nucleophilic nitrogen atoms (N1 and N3) and an oxygen atom, creating a challenge of regioselectivity. However, under basic conditions, the proton on the N3 is more acidic and is preferentially removed to form an ambident anion. The resulting nucleophile can, in principle, react with an alkyl halide at either the N3 or the O-position.

Extensive studies have demonstrated that under classical two-phase conditions using a solid base (like an alkali metal carbonate) and an aprotic solvent, the reaction regioselectively favors 3-N-alkylation.[5] The choice of base and solvent is critical in directing the reaction towards the desired N-alkylated product over the O-alkylated isomer. Strong bases such as sodium hydride (NaH) in an aprotic solvent like dimethylformamide (DMF) or 1,2-dimethoxyethane (DME) are highly effective in promoting N3-alkylation.[1][6]

Diagram 1: General Mechanism of N3-Alkylation

Caption: General mechanism of N3-alkylation of 6-chloro-3-hydroquinazolin-4-one.

Experimental Protocol: N-Alkylation with Benzyl Bromide

This protocol provides a detailed procedure for the N-alkylation of 6-chloro-3-hydroquinazolin-4-one with benzyl bromide as a representative alkylating agent.

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
6-Chloro-3-hydroquinazolin-4-one	≥98%	Commercially Available	Store in a desiccator.
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercially Available	Highly reactive, handle with care.
Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially Available	Use a dry solvent.
Benzyl Bromide	≥98%	Commercially Available	Lachrymator, handle in a fume hood.
Ethyl Acetate	ACS Grade	Commercially Available	For extraction and chromatography.
Hexanes	ACS Grade	Commercially Available	For chromatography.
Saturated Sodium Bicarbonate Solution	N/A	Prepared in-house	For workup.
Brine (Saturated NaCl Solution)	N/A	Prepared in-house	For workup.
Anhydrous Sodium Sulfate (Na2SO4)	ACS Grade	Commercially Available	For drying.

3.2. Equipment

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Septum and needles

• Argon or Nitrogen gas inlet

• Ice bath

• Heating mantle with temperature control

• Separatory funnel (100 mL)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• Flash chromatography system

3.3. Step-by-Step Procedure

Diagram 2: Experimental Workflow

Caption: Step-by-step experimental workflow for N-alkylation.

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 6-chloro-3-hydroquinazolin-4-one (1.0 g, 5.54 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen gas for 10-15 minutes.

• Solvent Addition: Add anhydrous DMF (20 mL) via syringe. Stir the suspension at room temperature until the solid is partially dissolved.

• Deprotonation: Cool the flask to 0 °C using an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 0.266 g, 6.65 mmol, 1.2 equivalents) portion-wise over 10 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation in a fume hood.

• Stirring: Stir the reaction mixture at 0 °C for 30 minutes, during which the suspension should become a clearer solution as the sodium salt of the quinazolinone forms.

• Alkylation: Slowly add benzyl bromide (0.79 mL, 6.65 mmol, 1.2 equivalents) dropwise via syringe at 0 °C.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours. Monitor the reaction progress by TLC (e.g., 1:1 ethyl acetate/hexanes), observing the consumption of the starting material and the formation of a new, less polar spot.

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding saturated sodium bicarbonate solution (20 mL) at 0 °C to neutralize any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Washing: Wash the combined organic layers with water (2 x 20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 10% to 40% ethyl acetate).

• Product Isolation: Combine the fractions containing the pure product and concentrate under reduced pressure to yield 6-chloro-3-benzylquinazolin-4(3H)-one as a solid.

Optimization and Key Parameters

The success of the N-alkylation is highly dependent on several factors. The following table summarizes key parameters and their expected impact.

Parameter	Condition	Rationale and Expected Outcome
Base	NaH, K₂CO₃, Cs₂CO₃	Stronger bases like NaH generally lead to faster deprotonation and higher yields of the N-alkylated product. Weaker bases like K₂CO₃ may require longer reaction times or heating but can be safer to handle.[6]
Solvent	DMF, DME, Acetonitrile	Aprotic polar solvents like DMF and DME are preferred as they effectively solvate the cation of the base and do not interfere with the nucleophilic attack.
Alkylating Agent	Alkyl iodides > Alkyl bromides > Alkyl chlorides	The reactivity of the alkyl halide follows the order of leaving group ability (I > Br > Cl). Using a more reactive alkylating agent can reduce reaction times.
Temperature	0 °C to Room Temperature (or elevated)	The initial deprotonation is often performed at 0 °C for better control. The subsequent alkylation can be run at room temperature or heated to increase the reaction rate, especially with less reactive alkyl halides.

Product Characterization: A Self-Validating System

Thorough characterization is essential to confirm the structure of the N-alkylated product and to rule out the formation of the O-alkylated isomer.

5.1. Spectroscopic Analysis

• ¹H NMR: The appearance of a new set of signals corresponding to the introduced alkyl group (e.g., a singlet for the benzylic CH₂ protons around 5.2 ppm) and the disappearance of the N-H proton signal are indicative of successful alkylation.

• ¹³C NMR: This is a crucial technique for distinguishing between N- and O-alkylation. The chemical shift of the carbon alpha to the nitrogen in N-alkylated quinazolinones typically appears in the range of δ 45–55 ppm. In contrast, the alpha-carbon in O-alkylated products resonates further downfield, usually in the δ 65–75 ppm range.[6]

• Mass Spectrometry (MS): Provides the molecular weight of the product, confirming the addition of the alkyl group.

5.2. Example Spectroscopic Data for 6-chloro-3-benzylquinazolin-4(3H)-one

Technique	Expected Chemical Shifts/Signals
¹H NMR (CDCl₃, 400 MHz)	δ 8.20 (d, 1H), 7.80 (dd, 1H), 7.50-7.30 (m, 6H), 5.25 (s, 2H)
¹³C NMR (CDCl₃, 100 MHz)	δ 160.5 (C=O), 147.0, 135.5, 134.0, 130.0, 129.0, 128.5, 128.0, 127.5, 121.0, 49.0 (N-CH₂)
HRMS (ESI)	Calculated for C₁₅H₁₁ClN₂O [M+H]⁺, found value should be within ± 5 ppm.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete deprotonation; Inactive alkylating agent; Insufficient reaction time.	Ensure anhydrous conditions. Use a fresh bottle of NaH. Check the purity of the alkylating agent. Increase reaction time or temperature.
Mixture of N- and O-alkylated products	Suboptimal reaction conditions.	Use a stronger base (e.g., NaH) and an aprotic polar solvent (e.g., DMF, DME).[6]
Starting material remains	Insufficient base or alkylating agent; Low reactivity of alkylating agent.	Increase the equivalents of the base and/or alkylating agent. Consider using a more reactive alkyl halide (e.g., alkyl iodide).

Conclusion

The N-alkylation of 6-chloro-3-hydroquinazolin-4-one is a fundamental transformation for the synthesis of novel, biologically active molecules. By carefully selecting the base, solvent, and alkylating agent, and by meticulously following the outlined protocol, researchers can achieve high yields of the desired N3-alkylated products. The analytical techniques described provide a robust framework for unambiguous product characterization, ensuring the integrity of downstream applications in drug discovery and development.

References

• Kim, K. E., et al. (2024). Modular and divergent synthesis of 2,N3-disubstituted 4-quinazolinones facilitated by regioselective N-alkylation. Organic & Biomolecular Chemistry. Available at: [Link]

• Gesinde, F., Saroya, M., Chou, C., & Kim, K. E. (n.d.). Understanding the Reactivity of 4(3H)-Quinazolinones Via N3-Alkylation. University of Washington. Available at: [Link]

• Kovács, E., et al. (2024). Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. Molecules. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. Available at: [Link]

• ResearchGate. (n.d.). Different methods for alkylation of N-heteroarenes. Available at: [Link]

• Antonov, V. K., et al. (2020). N- and / or O- Alkylation of Quinazolinone Derivatives. Organic & Medicinal Chemistry International Journal. Available at: [Link]

• Choi, J., Le, T., Manahan, I., & Kim, K. (n.d.). N-Alkylation of 2 Chloro-quinazolinone for the preparation of Di-substituted Quinazoline derivatives. University of Washington. Available at: [Link]

• Adeboye, O. A., et al. (2020). Expeditious synthesis and spectroscopic characterization of 2-methyl-3-substituted-quinazolin-4(3H)-one derivatives. Oriental Journal of Chemistry. Available at: [Link]

• Villemin, D., et al. (2001). Alkylation of some pyrimidine and purine derivatives in the absence of solvent using microwave-assisted method. Molecules. Available at: [Link]

• Asif, M. (2014). Chemical characteristics, synthetic methods, and biological potential of quinazoline and quinazolinone derivatives.

• Moody, C. J., & Roff, G. J. (2011). N3-alkylation during formation of quinazolin-4-ones from condensation of anthranilamides and orthoamides. Organic & Biomolecular Chemistry. Available at: [Link]

• PubChem. (n.d.). 6-chloro-3-(4-methylbenzyl)-4(3h)-quinazolinone. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). 6-Chloroquinazolin-4(3H)-one. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (n.d.). Scheme 1. N-alkylation of quinazolinone derivative 2. Available at: [Link]

• El-Sayed, M. A.-A., et al. (2014). Substituted quinolinones. 21. Efficient N-alkylation of 4-chloro-6-methylquinolin-2(1H)-one using phase transfer catalysis. Organic Chemistry: An Indian Journal.

• PubChem. (n.d.). 6-chloro-3-(3-(dimethylamino)propyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). 6-CHLORO-3-(2,6-DICHLOROBENZYL)-4(3H)-QUINAZOLINONE. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (n.d.). Pharmacological Importance of Quinazoline-Based Drugs. Available at: [Link]

• Kumar, A., et al. (2021). Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids. RSC Medicinal Chemistry. Available at: [Link]

• Singh, S., et al. (2023). Recent developments in synthetic methods and pharmacological activities of quinazolinone derivatives: a review. International Journal of Pharmaceutical Sciences and Research.

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Application Notes &amp; Protocols: High-Yield Synthesis of 6-chloro-3-hydroquinazolin-4-one via Advanced Catalysis

Introduction: The Significance of the Quinazolinone Scaffold

The quinazolinone core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous pharmacologically active compounds with applications ranging from anticancer and anti-inflammatory to antimicrobial and anticonvulsant agents[1]. Specifically, the 6-chloro-3-hydroquinazolin-4-one derivative is a critical building block for the synthesis of more complex drug candidates. The "3-hydro" designation signifies an unsubstituted N-3 position, a feature crucial for subsequent functionalization or for direct biological activity.

Achieving high yields in the synthesis of this heterocycle is paramount for its viability in drug development pipelines. Traditional methods, such as the Niementowski reaction, often require harsh conditions like high temperatures, leading to side-product formation and reduced yields[1]. Modern synthetic chemistry has thus pivoted towards catalyst-driven methodologies to enhance reaction efficiency, selectivity, and sustainability. This guide provides an in-depth analysis of various catalytic systems, offering detailed protocols and mechanistic insights for researchers aiming to optimize the preparation of 6-chloro-3-hydroquinazolin-4-one.

Principal Synthetic Pathways and the Role of Catalysis

The most common and atom-economical approach to 6-chloro-3-hydroquinazolin-4-one involves the cyclocondensation of a 5-chloro-substituted anthranilic acid derivative with a suitable C1 source, typically formamide or formic acid. The catalyst's primary role is to facilitate two key transformations: the initial N-acylation of the anthranilic acid and the subsequent intramolecular cyclization followed by dehydration to form the aromatic quinazolinone ring.

Figure 1: Generalized workflow for the synthesis of 6-chloro-3-hydroquinazolin-4-one.

Comparative Analysis of Catalytic Systems

The choice of catalyst profoundly impacts reaction efficiency, yield, and environmental footprint. Below is a comparative summary of various catalytic approaches applicable to quinazolinone synthesis.

Catalyst Type	Example Catalyst	Typical Starting Materials	Solvent	Temperature (°C)	Time (h)	Yield (%)	Key Advantages & Insights
Brønsted Acid	p-Toluenesulfonic Acid (p-TSA)	2-Aminobenzamide, Aldehyde	Toluene	120	1-2	80-95	Accelerates dehydration. Grinding-assisted and microwave methods can further reduce reaction times[2].
Mineral Acid	Phosphorous Acid (H₃PO₃)	2-Aminobenzamides, β-ketoesters	Ethanol	50	~1	86-95	Promotes selective C-C bond cleavage and cyclocondensation under mild conditions[2].
Lewis Acid	Strontium Chloride (SrCl₂·6H₂O)	Anthranilic Acid, Orthoesters	Solvent-free	Room Temp.	0.5-1	~90	Recyclable catalyst, environmentally benign, and operates under mild, solvent-free conditions.
Transition Metal	Ruthenium (Ru) Complex	2-Aminobenzamides, Amines	Dioxane	140	12-24	~85	Enables deaminative coupling, avoiding toxic reagents. Highly selective[3][4].
Transition Metal	Copper (Cu) Complex	2-Aminobenzamides, Alcohols	Toluene	110	24	up to 96	Utilizes earth-abundant metal for dehydrogenative coupling. Phosphine-free ligands enhance sustainability[5].
Transition Metal	Nickel (Ni) Pincer Complex	2-Aminobenzamide, Alcohols	Toluene	130	24	up to 91	Eco-friendly acceptorless dehydrogenative coupling (ADC), with water and H₂ as the only byproducts[6].
Heterogeneous	SBA-Pr-SO₃H	Isatoic Anhydride, Aldehyde	Solvent-free	120	4	60-90	Sulfonic acid-functionalized SBA-15 is a reusable solid acid catalyst, simplifying work-up[2].

Detailed Experimental Protocols

Here we provide two detailed protocols for the high-yield synthesis of 6-chloro-3-hydroquinazolin-4-one, based on a classic acid-catalyzed method and a modern transition-metal-catalyzed approach.

Protocol 1: High-Yield Synthesis using Phosphorous Acid (H₃PO₃) Catalysis

Principle: This protocol adapts the H₃PO₃-catalyzed condensation methodology, valued for its mild conditions and high efficiency[2]. Phosphorous acid acts as a Brønsted acid to activate the carbonyl group of the formamide and the carboxylic acid intermediate, facilitating both the initial N-formylation and the subsequent cyclization/dehydration steps.

Materials and Reagents:

• 5-Chloroanthranilic acid (1.0 eq)

• Formamide (10-15 eq, serves as reagent and solvent)

• Phosphorous acid (H₃PO₃) (0.2 eq)

• Ethanol (for recrystallization)

• Deionized water

• Standard glassware for reflux

Step-by-Step Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-chloroanthranilic acid (e.g., 5.0 g, 29.1 mmol).

• Add formamide (30 mL, ~750 mmol). The large excess ensures it acts as both a reactant and a solvent.

• Add phosphorous acid (0.48 g, 5.8 mmol, 0.2 eq).

• Heat the reaction mixture to 120-130°C and maintain for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexane).

• Upon completion, cool the reaction mixture to room temperature. A precipitate should form.

• Pour the mixture into 150 mL of cold deionized water with stirring.

• Collect the crude solid product by vacuum filtration and wash thoroughly with cold water (3 x 30 mL) to remove residual formamide and catalyst.

• Dry the crude product in a vacuum oven at 60°C.

• Recrystallize the dry solid from hot ethanol to yield pure 6-chloro-3-hydroquinazolin-4-one as a white or off-white crystalline solid.

Characterization & Trustworthiness:

• Expected Yield: 85-95%.

• Melting Point: ~268-270°C.

• Validation: Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The absence of the carboxylic acid proton and the appearance of the characteristic quinazolinone protons in the NMR spectrum validate the reaction's success.

Troubleshooting:

• Low Yield: Ensure the formamide is anhydrous and the reaction temperature is maintained. Incomplete reaction may require a longer heating time.

• Product Impurity: Inefficient washing may leave starting material or byproducts. Ensure thorough washing with water and effective recrystallization.

Safety Precautions:

• Work in a well-ventilated fume hood.

• Formamide is a teratogen; handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Phosphorous acid is corrosive; avoid skin and eye contact.

Protocol 2: Copper-Catalyzed Dehydrogenative Coupling Synthesis

Principle: This method is based on modern, sustainable chemistry, using an earth-abundant copper catalyst for the dehydrogenative coupling of an aminobenzamide with an alcohol[5]. This protocol first requires the conversion of 5-chloroanthranilic acid to 2-amino-5-chlorobenzamide, which then undergoes the catalyzed coupling.

Part A: Synthesis of 2-amino-5-chlorobenzamide

• Convert 5-chloroanthranilic acid to its acid chloride using thionyl chloride (SOCl₂).

• React the resulting acid chloride with aqueous ammonia at low temperature (0-5°C) to yield 2-amino-5-chlorobenzamide. Purify by recrystallization.

Part B: Copper-Catalyzed Coupling Materials and Reagents:

• 2-amino-5-chlorobenzamide (1.0 eq)

• Methanol (serves as C1 source and solvent)

• Copper(II) Chloride (CuCl₂) (0.05 eq)

• A suitable ligand (e.g., 1,10-Phenanthroline) (0.1 eq)

• A base (e.g., K₂CO₃) (2.0 eq)

• Toluene or Dioxane (solvent)

Step-by-Step Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), combine 2-amino-5-chlorobenzamide (e.g., 2.0 g, 11.7 mmol), CuCl₂ (78 mg, 0.58 mmol), 1,10-phenanthroline (211 mg, 1.17 mmol), and K₂CO₃ (3.23 g, 23.4 mmol).

• Add dry toluene (30 mL) and methanol (1.4 mL, 35.1 mmol, 3.0 eq).

• Seal the flask and heat the mixture to 110°C in an oil bath for 24 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature.

• Filter the mixture through a pad of Celite to remove the catalyst and inorganic base. Wash the pad with ethyl acetate (2 x 20 mL).

• Combine the organic filtrates and evaporate the solvent under reduced pressure.

• Purify the resulting crude residue by column chromatography on silica gel (Eluent: 20-40% Ethyl Acetate in Hexane) to afford the pure product.

Characterization & Trustworthiness:

• Expected Yield: 70-85%.

• Validation: Confirm the structure as described in Protocol 1. The clean reaction profile and high yield under these conditions serve as self-validation.

Troubleshooting:

• No Reaction: Ensure all reagents and the solvent are anhydrous and the system is under a proper inert atmosphere. The catalyst or ligand may be degraded.

• Complex Mixture of Products: Side reactions may occur if the temperature is too high or the reaction time is excessively long.

Safety Precautions:

• Handle copper salts and ligands with care.

• Toluene is flammable and toxic; use in a fume hood.

• Inert atmosphere techniques are required.

Mechanistic Visualizations

Understanding the catalyst's role at a molecular level is key to optimization. Below are proposed mechanisms for the acid-catalyzed and copper-catalyzed reactions.

Figure 2: Proposed mechanism for Brønsted acid-catalyzed synthesis.

Figure 3: Simplified cycle for Cu-catalyzed dehydrogenative coupling.

Conclusion and Future Outlook

The synthesis of 6-chloro-3-hydroquinazolin-4-one can be achieved in high yields using a variety of catalytic systems. While traditional acid catalysis remains robust and effective, modern transition-metal-catalyzed methods offer advantages in terms of milder conditions and novel reaction pathways, such as dehydrogenative coupling from readily available alcohols. The development of heterogeneous and recyclable catalysts, like functionalized solid supports[2], represents the next frontier, promising to further enhance the economic and environmental sustainability of producing this vital pharmaceutical intermediate. Researchers are encouraged to select a method based on available resources, desired scale, and green chemistry principles.

References

• Baruah, L., & Chowhan, L. R. (2022). Recent advances and prospects in the organocatalytic synthesis of quinazolinones. RSC Advances, 12(45), 29473-29496. [Link]

• Miller, S. J., et al. (2024). Recent Advances in Catalytic Atroposelective Synthesis of Axially Chiral Quinazolinones. Molecules, 29(9), 2074. [Link]

• Arachchige, P. T. K., & Yi, C. S. (2019). Synthesis of Quinazoline and Quinazolinone Derivatives via Ligand-Promoted Ruthenium-Catalyzed Dehydrogenative and Deaminative Coupling Reaction of 2-Aminophenyl Ketones and 2-Aminobenzamides with Amines. Organic Letters, 21(9), 3337–3341. [Link]

• Dey, S., et al. (2021). One-Pot Catalytic Syntheses of Quinazolinones by Coupling of 2-Aminobenzamide With Primary Alcohols Using a Nickel(II)-ONO Pincer-Like Complex. ChemistrySelect, 6(32), 8295-8300. [Link]

• Ghosh, A., et al. (2025). Efficient synthesis of quinazolinones through base promoted dehydrocyclization using a copper(ii) catalyst. Organic & Biomolecular Chemistry, 23, 9132-9141. [Link]

• Asif, M. (2014). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Iranian Journal of Pharmaceutical Research, 13(3), 955–963. [Link]

• Kaur, H., et al. (2021). A Review on 4(3H)-quinazolinone synthesis. International Journal of Pharmaceutical Research and Applications, 6(4), 106-121. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. [Link]

• Abdel-Wahab, B. F., et al. (2019). Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application. IntechOpen. [Link]

• Jiang, Y., et al. (2017). Quinazoline derivatives: synthesis and bioactivities. Drug Discoveries & Therapeutics, 11(5), 237-245. [Link]

• Ghiuru, R., et al. (2022). Synthesis of New Phenolic Derivatives of Quinazolin-4(3H)-One as Potential Antioxidant Agents—In Vitro Evaluation and Quantum Studies. Molecules, 27(8), 2548. [Link]

• Kumar, A., & Kumar, V. (2022). Transition-metal-catalyzed synthesis of quinazolines: A review. RSC Advances, 12(1), 1-23. [Link]

• Miller, S. J., et al. (2024). Catalyst–Substrate Pairings for Carbocyclic and Heterocyclic Systems in Atroposelective Quinazolinone Synthesis. ACS Catalysis, 14(23), 16345–16352. [Link]

• Sravani, G., et al. (2021). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF NOVEL QUINAZOLINONE DERIVATIVES AS ANTI-INFLAMMATORY AGENTS. International Journal of Pharmaceutical Sciences and Research, 12(4), 2230-2238. [Link]

• Google Patents. (2022). CN114436974A - Synthesis method of 7-bromo-6-chloro-4 (3H) -quinazolinone.

• Li, J., et al. (2025). Acid-Catalyzed, Metal- and Oxidant-Free C=C Bond Cleavage of Enaminones: One-Pot Synthesis of 3,4-Dihydroquinazolines. Molecules, 30(2), 350. [Link]

Sources

• 1. Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application | IntechOpen [intechopen.com]
• 2. Frontiers | Recent advances and prospects in the organocatalytic synthesis of quinazolinones [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quinazoline synthesis [organic-chemistry.org]
• 5. Efficient synthesis of quinazolinones through base promoted dehydrocyclization using a copper(ii) catalyst - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Application Note: Advanced Purification and Crystallization Strategies for 6-Chloro-3H-quinazolin-4-one

Document Type: Technical Protocol & Application Note Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Subject: Downstream Processing of Quinazolinone Intermediates

Introduction and Mechanistic Rationale

The compound 6-chloro-3H-quinazolin-4-one (often referred to as 6-chloroquinazolin-4(3H)-one) is a privileged pharmacophore and a critical synthetic intermediate in the development of numerous targeted therapeutics, most notably epidermal growth factor receptor (EGFR) and multiple tyrosine kinase inhibitors[1].

During the synthesis of this intermediate—typically via the cyclization of 5-chloroanthranilic acid with formamide or formamidine derivatives—several structurally similar impurities are generated. These include unreacted starting materials, dimeric condensation byproducts, and regioisomeric impurities. Because downstream cross-coupling or halogenation reactions (e.g., conversion to 4,6-dichloroquinazoline using thionyl chloride) are highly sensitive to protic impurities, achieving >99% purity of the 3H-quinazolin-4-one intermediate is non-negotiable[2].

The Causality of Solubility Constraints

The purification of 6-chloro-3H-quinazolin-4-one is notoriously challenging due to its physicochemical properties. The molecule exhibits lactam-lactim tautomerism, heavily favoring the lactam (3H-quinazolin-4-one) form in the solid state. This results in a rigid, planar geometry that facilitates extensive π−π stacking and strong intermolecular hydrogen bonding between the N3-H donor and the C4=O acceptor. Consequently, the compound possesses a high crystal lattice energy (reflected by its high melting point of >250 °C) and exhibits exceptionally poor solubility in standard non-polar and weakly polar organic solvents[3].

To successfully purify this compound, we must exploit steep thermal solubility gradients in protic solvents (like ethanol) or utilize polar aprotic solvents (like DMF) capable of disrupting the hydrogen-bond network, followed by controlled anti-solvent precipitation.

Physicochemical Profiling & Solubility Matrix

Understanding the solubility profile is the first step in designing a self-validating crystallization system. The data below dictates the solvent selection for the protocols that follow.

Table 1: Physicochemical Properties and Solvent Compatibility

Property / Solvent	Value / Observation	Implications for Purification Strategy
Molecular Weight	180.59 g/mol	Standard mass tracking.
Melting Point	254–261 °C[1]	High lattice energy; requires high-boiling or highly polar solvents for dissolution.
Water	Insoluble (<0.1 mg/mL)	Excellent anti-solvent; useful for crashing out the API from polar aprotic mixtures.
Ethanol (Absolute)	Moderate at 78 °C, Poor at 5 °C	Ideal for thermal gradient recrystallization. Steep solubility curve allows high recovery[4].
DMF / DMSO	High (>50 mg/mL at RT)	Disrupts H-bonding. Ideal primary solvents for anti-solvent crystallization workflows.
Petroleum Ether / EtOAc	Insoluble / Poor	Useful only as mobile phases for silica gel chromatography of highly crude mixtures[5].

Purification Workflow Matrix

The following decision matrix illustrates the strategic divergence in purification based on scale, crude purity, and target recovery.

Figure 1: Decision matrix and purification workflow for crude 6-chloro-3H-quinazolin-4-one.

Detailed Experimental Protocols

As an application scientist, it is critical to implement self-validating systems —protocols that contain built-in checkpoints to ensure the physical chemistry is behaving as expected before proceeding to the next step.

Protocol A: Anti-Solvent Crystallization (DMF/Water)

Best for: Kilo-lab scale-up and heavily contaminated crudes.

Causality: N,N-Dimethylformamide (DMF) possesses a high dipole moment that effectively competes with the intermolecular hydrogen bonds of the quinazolinone ring, allowing for complete dissolution at moderate temperatures. Water acts as a potent anti-solvent. By controlling the rate of water addition, we manipulate the supersaturation level, preventing "oiling out" and forcing the growth of pure crystalline lattices.

Step-by-Step Methodology:

• Dissolution: Suspend 100 g of crude 6-chloro-3H-quinazolin-4-one in 500 mL (5 volumes) of DMF in a jacketed reactor.

• Heating: Heat the mixture to 60 °C under moderate agitation (200 rpm) until complete dissolution is achieved.

• Polish Filtration (Self-Validation Checkpoint 1): Pass the hot solution through a 1 μm inline PTFE filter to remove insoluble inorganic salts or polymerized carbonaceous matter. If the filter clogs rapidly, the crude contains high levels of unreacted anthranilic acid polymers.

• Anti-Solvent Addition (Nucleation): Maintain the filtrate at 60 °C. Begin adding purified water (anti-solvent) dropwise at a rate of 5 mL/min.

• Cloud Point Hold (Self-Validation Checkpoint 2): Pause water addition the exact moment the solution becomes persistently turbid (the "cloud point"). Hold the temperature and agitation for 30 minutes. Causality: This hold time allows the initial precipitate to act as a seed bed, promoting secondary nucleation and preventing the product from crashing out as an amorphous, impurity-trapping solid.

• Completion: Add an additional 500 mL of water over 1 hour, then ramp the temperature down to 5 °C at a rate of 0.5 °C/min.

• Isolation: Filter the resulting slurry under vacuum. Wash the filter cake with 2 x 100 mL of ice-cold water, followed by 50 mL of cold ethanol to displace the water and expedite drying.

• Drying: Dry in a vacuum oven at 60 °C (<50 mbar) until constant weight is achieved.

Protocol B: Thermal Gradient Recrystallization (Ethanol)

Best for: Discovery lab scale and purging structurally dissimilar impurities.

Causality: Ethanol provides an ideal, steep solubility curve for quinazolinones[1]. At reflux (78 °C), the kinetic energy overcomes the lattice energy, dissolving the compound. As the temperature drops, the thermodynamic preference for the crystal lattice reasserts itself, excluding impurities that do not fit the specific packing geometry of the 6-chloro-3H-quinazolin-4-one crystal.

Step-by-Step Methodology:

• Suspension: Place 10 g of crude product in a 500 mL round-bottom flask equipped with a reflux condenser. Add 200 mL of absolute ethanol[6].

• Reflux: Heat the suspension to 78 °C. If the solid does not completely dissolve, add ethanol in 10 mL increments (up to 250 mL total) until a clear solution forms.

• Hot Filtration: Rapidly filter the boiling solution through a pre-heated Buchner funnel to remove mechanical impurities.

• Controlled Cooling (Self-Validation Checkpoint 3): Transfer the filtrate to a clean flask and allow it to cool to room temperature ambiently without an ice bath. Causality: Rapid cooling (crash cooling) traps solvent molecules and impurities within crystal defects. Slow cooling ensures a highly ordered, pure crystal lattice.

• Maturation: Once at room temperature, transfer the flask to an ice bath (0–5 °C) for 2 hours to maximize yield.

• Mother Liquor IPC (Self-Validation Checkpoint 4): Before filtration, sample 1 mL of the mother liquor and analyze via HPLC. If the product peak area in the mother liquor exceeds 5% of the total expected yield, concentrate the mixture by 30% under reduced pressure and repeat the cooling cycle.

• Filtration: Filter the white crystalline needles, wash with 20 mL of ice-cold ethanol, and dry under vacuum.

Protocol C: Flash Column Chromatography

Best for: Highly complex mixtures where crystallization fails (e.g., oiling out).

For specific discovery-phase derivatives where crystallization is impossible, silica gel chromatography is required.

• Dry Loading: Dissolve the crude mixture in a minimal amount of THF, add silica gel (1:3 mass ratio to crude), and evaporate to dryness.

• Elution: Load onto a pre-packed silica column. Elute using a gradient of Petroleum Ether / Ethyl Acetate starting at 3:1 and ramping to 2:1[5].

• Monitoring: Monitor fractions via TLC (UV 254 nm). The 6-chloro-3H-quinazolin-4-one typically elutes at an Rf​ of ~0.40–0.45 under these conditions[5].

Analytical Validation

To confirm the success of the purification, the isolated API intermediate must be subjected to the following analytical battery:

• HPLC (Purity): Reverse-phase C18 column, Water/Acetonitrile (0.1% TFA) gradient. Target: >99.0% Area.

• 1H-NMR (Identity & Residual Solvent): Run in DMSO- d6​ . Key diagnostic peaks: δ ~12.5 (s, 1H, NH), ~8.1 (s, 1H, Ar-H), ~7.8 (d, 1H, Ar-H), ~7.6 (d, 1H, Ar-H)[5]. Ensure absence of DMF ( δ 2.7, 2.9, 7.9) or Ethanol ( δ 1.0, 3.4, 4.3).

• DSC (Thermal Analysis): A sharp endothermic melting peak at 254–261 °C indicates high crystalline purity and the absence of polymorph mixtures[1].

References

• Source: ACS Omega (2020)
• Source: Google Patents (Synthesis and purification of 6-chloro-3H-quinazolin-4-one derivatives)
• Structure–Activity Relationship (SAR)
• Quinazolin-4(3H)
• Source: Galaxy Publication (2024)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. US11236068B2 - Fused ring compounds - Google Patents [patents.google.com]
• 3. Structure–Activity Relationship (SAR) Study of Spautin-1 to Entail the Discovery of Novel NEK4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijser.in [ijser.in]
• 5. pubs.acs.org [pubs.acs.org]
• 6. galaxypub.co [galaxypub.co]

Application Note: Scalable Synthesis of 6-Chloroquinazolin-4(3H)-one from 2-Amino-5-chlorobenzoic Acid

Strategic Overview & Chemical Significance

The quinazolin-4(3H)-one scaffold is a highly privileged pharmacophore in modern drug discovery, serving as the structural foundation for numerous kinase inhibitors, antimalarial agents targeting PfATP4 , and antimicrobial compounds . Specifically, 6-chloroquinazolin-4(3H)-one is a critical synthetic intermediate. The presence of the chlorine atom at the C6 position not only enhances lipophilic ligand-target interactions within deep binding pockets but also provides a functional handle for late-stage diversification via transition-metal-catalyzed cross-coupling reactions.

This application note details two highly validated, self-contained protocols for synthesizing 6-chloroquinazolin-4(3H)-one from 2-amino-5-chlorobenzoic acid. We contrast the classic, high-temperature Niementowski condensation with a modern, milder formamidine acetate route , providing the causality behind every process engineering choice to ensure reproducible, high-yield scale-up.

Mechanistic Pathway & Process Rationale

The transformation of 2-amino-5-chlorobenzoic acid into a quinazolinone ring requires both a nitrogen source and a formyl equivalent. In the classic Niementowski synthesis, formamide acts synergistically as the solvent, the formylating agent, and the ammonia source.

Mechanistic Sequence:

• Amidation & Formylation: At elevated temperatures (>130 °C), formamide decomposes slightly to liberate ammonia, which converts the carboxylic acid to an amide. Simultaneously, the nucleophilic aniline nitrogen attacks the formamide carbonyl.

• Cyclodehydration: The resulting transient 2-formamido-5-chlorobenzamide undergoes thermally driven intramolecular nucleophilic attack. The amide nitrogen attacks the newly formed formyl carbonyl, followed by the elimination of water to yield the thermodynamically stable aromatic quinazolinone system.

Figure 1: Mechanistic pathway of the Niementowski quinazoline synthesis.

Experimental Protocols

To ensure trustworthiness and reproducibility, both protocols below are designed as self-validating systems , incorporating specific In-Process Controls (IPCs) that dictate when to proceed to the next step based on empirical data rather than arbitrary timeframes.

Method A: Classic Formamide Condensation (Solvent-Free)

Optimal for rapid, low-cost scaling where the substrate lacks thermally labile functional groups.

• Scale: 10.0 g (58.3 mmol) of 2-amino-5-chlorobenzoic acid.

• Reagents: Formamide (26 mL, ~650 mmol, ~11 eq).

Step-by-Step Procedure:

• Reaction Setup: Charge 10.0 g of 2-amino-5-chlorobenzoic acid and 26 mL of formamide into a 100 mL round-bottom flask equipped with a magnetic stir bar and an air-cooled reflux condenser.

  • Causality: Formamide is used in a massive stoichiometric excess (11 eq) to function as the reaction solvent. This ensures a homogeneous melt at high temperatures and drives the equilibrium of the condensation reaction forward via Le Chatelier's principle .

• Thermal Activation: Submerge the flask in an oil bath pre-heated to 140–150 °C. Stir vigorously for 4 to 6 hours.

  • Causality: The Niementowski condensation possesses a high activation energy barrier. Temperatures below 130 °C will stall the reaction at the uncyclized intermediate, whereas temperatures exceeding 160 °C risk thermal degradation and decarboxylation of the starting material.

• In-Process Control (IPC): After 4 hours, withdraw a 50 µL aliquot, dilute in 1 mL of methanol, and analyze via LC-MS.

  • Self-Validation: The reaction is deemed complete only when the starting material peak (m/z 172.0[M+H]+) is <1% AUC and the product peak (m/z 181.0 [M+H]+) is dominant.

• Aqueous Quench & Precipitation: Remove the flask from the heat source and allow it to cool to approximately 80 °C. Slowly pour the warm, viscous mixture into 150 mL of vigorously stirred, ice-cold distilled water.

  • Causality: 6-chloroquinazolin-4(3H)-one is highly hydrophobic, whereas unreacted formamide and ammonia byproducts are infinitely miscible with water. This anti-solvent precipitation provides a highly efficient, extraction-free primary purification.

• Isolation: Collect the resulting off-white precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with cold water (3 × 30 mL) followed by cold ethanol (1 × 15 mL).

  • Causality: The water wash removes residual formamide. The final cold ethanol wash removes trace organic impurities and displaces water to accelerate the drying process.

• Drying: Dry the solid in a vacuum oven at 60 °C for 12 hours to afford the target compound.

Figure 2: Step-by-step experimental workflow and isolation process.

Method B: Formamidine Acetate Route (Milder Conditions)

Optimal for complex derivatives where high temperatures cause degradation.

• Scale: 10.0 g (58.3 mmol) of 2-amino-5-chlorobenzoic acid.

• Reagents: Formamidine acetate (9.1 g, 87.4 mmol, 1.5 eq), Acetonitrile (70 mL).

Step-by-Step Procedure:

• Reaction Setup: Charge 2-amino-5-chlorobenzoic acid (10.0 g), formamidine acetate (9.1 g), and acetonitrile (70 mL) into a 250 mL round-bottom flask.

  • Causality: Formamidine acetate is a highly reactive, pre-formed amidine source. This allows the cyclization to occur at the boiling point of acetonitrile (82 °C), bypassing the harsh 150 °C requirement of Method A .

• Reflux: Heat the mixture to reflux (82 °C) under an inert nitrogen atmosphere for 12–18 hours.

• IPC (TLC): Monitor the reaction progress via Thin Layer Chromatography (Eluent: EtOAc/Hexanes 1:1, UV 254 nm).

  • Self-Validation: The starting material (Rf ~0.2) should disappear, replaced by a new spot for the product (Rf ~0.5).

• Isolation: Cool the mixture to 0–5 °C in an ice bath. The product will crystallize directly from the acetonitrile. Filter and wash with cold acetonitrile (2 × 20 mL). Vacuum dry at 60 °C.

Quantitative Data & Analytical Characterization

To facilitate process selection and quality control, the quantitative metrics of both methods and the required analytical release specifications are summarized below.

Table 1: Comparison of Synthetic Methodologies

Process Parameter	Method A (Formamide Route)	Method B (Formamidine Acetate Route)
Reagent Equivalents	10.0 - 15.0 eq	1.5 - 2.0 eq
Reaction Temperature	140 - 150 °C (Neat)	82 °C (Reflux in MeCN)
Reaction Time	4 - 6 hours	12 - 18 hours
Typical Isolated Yield	85 - 92%	75 - 85%
Environmental Impact	High organic load in aqueous waste	Lower waste; solvent is recoverable
Scalability Profile	Excellent (Standard industrial route)	Good (Preferred for sensitive substrates)

Analytical Validation Logic

Before releasing the synthesized batch for downstream cross-coupling or derivatization, the material must pass a strict analytical gateway.

Figure 3: Analytical validation logic for product release.

Table 2: Analytical Characterization Specifications

Analytical Technique	Expected Result / Signal	Structural Assignment
LC-MS (ESI+)	m/z 181.0 [M+H]+	Confirms exact mass (Calculated: 180.0 Da)
1H NMR (DMSO-d6)	δ 12.35 (br s, 1H)	NH proton of the quinazolinone ring (exchangeable)
1H NMR (DMSO-d6)	δ 8.12 (s, 1H)	H-2 proton (characteristic imine/amide CH)
1H NMR (DMSO-d6)	δ 8.05 (d, J = 2.4 Hz, 1H)	H-5 proton (meta coupling to H-7)
1H NMR (DMSO-d6)	δ 7.82 (dd, J = 8.7, 2.4 Hz, 1H)	H-7 proton
1H NMR (DMSO-d6)	δ 7.68 (d, J = 8.7 Hz, 1H)	H-8 proton

References

• Optimization of 2,3-Dihydroquinazolinone-3-carboxamides as Antimalarials Targeting PfATP4 Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Novel quinazolinone inhibitors of the Pseudomonas aeruginosa quorum sensing transcriptional regulator PqsR Source: PubMed Central (PMC), National Institutes of Health URL:[Link]

• Synthesis method of 7-bromo-6-chloro-4 (3H)

Technical Notes & Optimization

Technical Support Center: Yield Optimization in 6-Chloroquinazolin-4(3H)-one Synthesis

Welcome to the Technical Support Center for quinazolinone scaffold synthesis. As a Senior Application Scientist, I frequently consult with researchers facing yield and purity bottlenecks during the synthesis of 6-chloro-3-hydroquinazolin-4-one (also known as 6-chloroquinazolin-4(3H)-one).

The most common synthetic route is the Niementowski condensation, which reacts 5-chloroanthranilic acid with formamide. While conceptually simple, the reaction is plagued by competing side reactions, thermal degradation, and stalled cyclization. This guide provides field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to help you achieve >90% isolated yields.

Part 1: Diagnostic Troubleshooting Guide

Q: Why does my reaction stall at <50% conversion, leaving unreacted 5-chloroanthranilic acid? A: This is typically caused by the thermal decomposition and sublimation of formamide. Formamide serves as both the solvent and the C1/N3 building block. At the conventional reaction temperatures (150–160°C), formamide slowly decomposes into ammonia and carbon monoxide. If the reaction is run in an open vessel, the effective concentration of formamide drops rapidly, halting the amidation step [1]. Solution: Transition from an open-flask setup to a sealed pressure vessel (autoclave) or use a highly efficient reflux condenser. You must also maintain a massive stoichiometric excess of formamide (minimum 1:10, ideally 1:20 molar ratio) to drive the equilibrium forward [1].

Q: How can I prevent the formation of dark, tarry byproducts during the condensation? A: Darkening indicates thermal degradation of both the electron-deficient 5-chloroanthranilic acid and the formamide solvent due to prolonged conventional heating (often 8+ hours). Solution: Transition to Microwave-Assisted Organic Synthesis (MAOS). Formamide has a high dielectric constant, making it an excellent microwave absorber. Microwave irradiation rapidly superheats the reaction mixture, reducing the required reaction time from 8 hours to just 10 minutes. This kinetic control minimizes the time the molecules spend in a high-heat environment, drastically reducing tar formation [2].

Q: LC-MS analysis shows an [M+H]⁺ peak at m/z 199 (uncyclized intermediate) instead of the desired m/z 181. How do I drive the cyclization to completion? A: The presence of the open-chain o-formamidobenzamide intermediate indicates a stalled cyclodehydration step. The final ring closure requires sufficient electrophilicity at the formamide-derived carbonyl carbon. Solution: Introduce a weak acid/base co-catalyst system, such as acetic acid and diethylamine (or ammonium acetate). The acetic acid protonates the carbonyl oxygen, increasing its susceptibility to intramolecular nucleophilic attack by the amide nitrogen. Simultaneously, the base acts as a proton shuttle, preventing the reaction mixture from becoming overly acidic (which would protonate the nucleophilic nitrogen and kill its reactivity)[1].

Part 2: Frequently Asked Questions (FAQs)

Q: Can I use 5-chloroanthranilamide instead of 5-chloroanthranilic acid to improve yields? A: Yes. Starting with 5-chloroanthranilamide bypasses the need for formamide to act as the nitrogen source for the primary amide. You can react 5-chloroanthranilamide with Bertagnini's salts (aldehyde bisulfite adducts) or triethyl orthoformate under microwave conditions. This alternative route often yields cleaner impurity profiles and avoids formamide degradation entirely [3].

Q: Why is my product precipitating prematurely during the reaction? A: 6-Chloroquinazolin-4(3H)-one has notoriously poor solubility in most organic solvents. If your formamide volume is too low, the product will precipitate early and physically trap unreacted starting materials inside the crystal lattice. Ensure a sufficient solvent volume (at least 5–10 volumes relative to the starting material) and maintain vigorous magnetic or mechanical stirring.

Part 3: Quantitative Data & Yield Comparison

The following table summarizes the causal relationship between reaction conditions and isolated yields. Notice how the introduction of a sealed environment and a co-catalyst system drastically improves the yield compared to conventional open-air heating.

Synthetic Methodology	Reagent Ratio (5-Cl-AA : Formamide)	Catalyst / Additive	Temp (°C)	Reaction Time	Isolated Yield (%)
Conventional Heating (Open Air)	1 : 5	None	150 - 160	8 hours	61 - 65%
Microwave-Assisted (MAOS)	1 : 5	None	170	10 minutes	87%
Catalyzed Autoclave (Sealed)	1 : 20	Acetic Acid + Diethylamine	150	2 hours	93.3%

(Note: 5-Cl-AA = 5-chloroanthranilic acid)

Part 4: Optimized Experimental Protocol

To achieve the 93.3% yield referenced above, follow this self-validating, acid/base-catalyzed protocol [1].

Materials Required:

• 5-Chloroanthranilic acid (4.0 mmol, ~686 mg)

• Formamide (80.0 mmol, ~3.60 g)

• Glacial acetic acid (2.8 mmol, ~168 mg)

• Diethylamine (2.8 mmol, ~205 mg)

Step-by-Step Methodology:

• Reagent Loading: In a 25 mL pressure-resistant vessel (autoclave or heavy-walled sealed tube), add 4.0 mmol of 5-chloroanthranilic acid.

• Solvent/Reactant Addition: Add 80.0 mmol of formamide. Causality Check: This 20-fold excess ensures formamide acts as a robust solvent while driving the amidation equilibrium forward.

• Catalyst Addition: Add 2.8 mmol of glacial acetic acid and 2.8 mmol of diethylamine.

• Reaction Execution: Purge the headspace of the vessel with nitrogen gas to prevent oxidative side reactions. Seal the vessel tightly. Heat the mixture to 150°C with continuous, vigorous magnetic stirring for exactly 2 hours.

• Cooling & Precipitation: Remove the vessel from the heat source and allow it to cool to room temperature (20–25°C). The target 6-chloroquinazolin-4(3H)-one will precipitate out of the solution as a crystalline solid.

• Isolation: Collect the precipitate via vacuum filtration. Wash the filter cake sequentially with 5 mL of cold acetic acid (to dissolve and remove unreacted formamide and open-chain intermediates) followed by 10 mL of deionized water.

• Drying: Dry the purified product in a vacuum oven at 70°C for 2 hours to achieve a constant weight.

Part 5: Mechanistic Workflow Visualization

Workflow and chemical logic for the catalyzed synthesis of 6-chloroquinazolin-4(3H)-one.

Part 6: References

• Method for production of quinazolin-4-on derivative (EP1997812A1). Google Patents.

• Application Note: Synthesis of 4(3H)-Quinazolinone from Anthranilic Acid and Formamide . Benchchem.

• Unveiling the Untapped Potential of Bertagnini's Salts in Microwave-Assisted Synthesis of Quinazolinones . Molecules 2024 / ResearchGate.

Troubleshooting low solubility of 6-chloro-3-hydroquinazolin-4-one in organic solvents

As a Senior Application Scientist, I frequently encounter researchers struggling with the physicochemical properties of quinazolinone derivatives. While 6-chloro-3-hydroquinazolin-4-one (also known as 6-chloroquinazolin-4(3H)-one) is a highly valuable pharmacophore in drug discovery, its rigid molecular architecture makes it notoriously difficult to formulate in both organic solvents and aqueous assay buffers.

This technical guide is designed to move beyond basic "trial and error." Here, we dissect the thermodynamic causality of its insolubility and provide self-validating, field-proven protocols to ensure your assays yield reproducible, artifact-free data.

Part 1: Mechanistic Causality of Insolubility (The "Why")

To solve a solubility issue, you must first understand the molecular forces resisting dissolution. The poor solubility of 6-chloro-3-hydroquinazolin-4-one is not a random artifact; it is a direct consequence of its thermodynamic stability in the solid state.

High Crystal Lattice Energy: The planar bicyclic aromatic core promotes tight molecular packing via strong π

π stacking interactions[1].

Intermolecular Hydrogen Bonding: The lactam/amide moiety acts simultaneously as a hydrogen bond donor (N-H) and acceptor (C=O). This facilitates the formation of infinite, highly stable molecular chains via intermolecular N-H···O=C hydrogen bonds[2].

For the compound to dissolve, the solvation energy provided by your chosen solvent must exceed this massive crystal lattice energy. Standard aqueous buffers and even cold organic solvents simply cannot provide enough thermodynamic driving force to break these bonds.

Fig 1. Logical relationship between molecular causes of insolubility and physicochemical interventions.

Part 2: Troubleshooting Guides & FAQs

Q1: My compound won't dissolve in 100% DMSO to make a 10 mM stock. What is the root cause and how do I fix it? Root Cause: The crystal lattice energy is resisting disruption at room temperature. Furthermore, DMSO is highly hygroscopic; if your DMSO has absorbed atmospheric water, its solvating power for hydrophobic quinazolinones drops exponentially[3]. The Fix:

• Quality Control: Only use fresh, anhydrous DMSO (≤0.005% water)[3].

• Energy Input: Apply gentle warming (37°C) and ultrasonication to mechanically shear the crystal lattice[3].

• Solvent Switch: If DMSO fails, switch to N-Methyl-2-pyrrolidone (NMP). NMP is a superior aprotic solvent for rigid, planar heterocycles due to its slightly different dipole moment and steric profile.

Q2: The DMSO stock is clear, but the compound precipitates immediately upon dilution into my aqueous biological assay buffer. How do I prevent this? Root Cause: This is "precipitation upon dilution" (solvent-shift precipitation)[3]. When DMSO is diluted by water, the hydrophobic effect forces the planar 6-chloroquinazolin-4(3H)-one molecules to aggregate, dropping below their solubility limit in the final buffer mixture[4]. The Fix: Do not dilute directly into a 100% aqueous phase. Instead, utilize a formulation strategy:

• Complexation: Pre-incubate the compound with cyclodextrins like hydroxypropyl- β -cyclodextrin (HP- β -CD). The cyclodextrin forms a host-guest inclusion complex, shielding the hydrophobic quinazolinone core from water[3].

• Micellization: Introduce 0.01-0.1% of a non-ionic surfactant (e.g., Tween-80 or Pluronic F-68) to the assay buffer to encapsulate the compound in micelles[3].

Q3: Can I use pH adjustments to force the compound into solution? Root Cause: 6-chloro-3-hydroquinazolin-4-one possesses an ionizable N-H proton on the lactam ring. The Fix: Yes, adjusting the pH can be highly effective[3]. The compound acts as a weak acid. By adjusting the pH of your aqueous system to a basic range (e.g., pH > 9.5), you deprotonate the nitrogen, forming a highly soluble anionic salt. Caution: Only employ this strategy if your downstream biological assay or chemical reaction tolerates alkaline conditions[3].

Q4: My stock solution in DMSO precipitates upon storage at 4°C or -20°C. Is the compound degrading? Root Cause: No, this is not degradation. The solubility of quinazolinones in DMSO is highly temperature-dependent[3]. Freezing forces the compound out of solution. The Fix: Store the stock solution at room temperature if chemical stability permits. If refrigeration is mandatory, you must gently warm and vortex the solution to ensure complete redissolution before pipetting[3].

Part 3: Quantitative Data & Formulation Strategies

The following table summarizes the expected efficacy of various solubilization strategies for 6-chloro-3-hydroquinazolin-4-one.

Solubilization Strategy	Mechanistic Action	Expected Solubility Limit	Recommended Concentration / Condition
Anhydrous DMSO + Heat	Disrupts H-bonds & lattice	Moderate (~10–25 mM)	100% DMSO, 37°C, 15 min sonication
NMP Substitution	Superior aprotic solvation	High (~50–100 mM)	100% NMP, Room Temperature
HP- β -CD Complexation	Host-guest inclusion	High (Aqueous assays)	10–20% w/v HP- β -CD in buffer
Tween-80 Addition	Micellar encapsulation	Moderate (Aqueous assays)	0.05% - 0.1% v/v in final buffer
Alkaline pH Adjustment	Deprotonation of N-H	Very High (Aqueous)	pH > 9.5 (Assay-dependent)

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must verify its own success. Use these step-by-step methodologies to guarantee your compound is truly dissolved, rather than existing as a micro-suspension.

Protocol A: Preparation of a Self-Validating 10 mM Stock Solution

Use this protocol to create primary stocks in organic solvents.

• Weighing: Accurately weigh the required mass of 6-chloro-3-hydroquinazolin-4-one into a glass vial.

• Solvent Addition: Add fresh, anhydrous DMSO (≤0.005% water) to achieve a theoretical 10 mM concentration.

• Agitation: Vortex the suspension vigorously for 60 seconds.

• Thermal/Kinetic Disruption: Place the vial in a heated ultrasonic bath set to 37°C for 15 minutes.

• Self-Validation Checkpoint (Centrifugation): Transfer a 1 mL aliquot to a microcentrifuge tube and spin at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube.

  • Pass: No visible pellet. The solution is ready for use.

  • Fail: A microscopic white pellet is present. The lattice energy was not overcome. Switch your primary solvent to NMP or add 1% (v/v) of an organic base (e.g., triethylamine) to facilitate deprotonation.

Protocol B: Cyclodextrin Inclusion Complexation for Aqueous Assays

Use this protocol to prevent precipitation upon dilution into aqueous buffers.

• Carrier Preparation: Prepare a 20% (w/v) solution of 2-hydroxypropyl- β -cyclodextrin (HP- β -CD) in your target aqueous assay buffer.

• Stock Preparation: Prepare a concentrated stock of the quinazolinone in DMSO (e.g., 20 mM) using Protocol A.

• Complexation: Slowly add the DMSO stock dropwise to the HP- β -CD buffer under continuous, vigorous vortexing to achieve the final desired assay concentration. (Ensure the final DMSO concentration remains ≤1% v/v).

• Equilibration: Incubate the mixture at room temperature for 30 minutes to allow the host-guest inclusion complex to reach thermodynamic equilibrium.

• Self-Validation Checkpoint (Optical Density): Measure the absorbance of the final solution at 600 nm (OD600) using a spectrophotometer.

  • Pass: An OD600 of ≤ 0.005 indicates a true solution.

  • Fail: An elevated OD600 indicates light scattering caused by colloidal aggregates or micro-precipitates. Increase the HP- β -CD concentration or lower the final compound concentration.

Part 5: Solubilization Workflow Visualization

Fig 2. Decision tree for solubilizing 6-chloro-3-hydroquinazolin-4-one in organic and aqueous media.

References

• Overcoming poor solubility of 4(3H)-quinazolinone compounds - Benchchem.
• Technical Support Center: Overcoming Solubility Challenges with Quinazoline-Based Inhibitors - Benchchem.
• Redox-Active Quinazolinone Thioamide Ag(I) Complexes with Potent Antibacterial Activity: Mechanistic Insights and Hydrogel-Enhanced Efficacy - PMC.
• Impact of Molecular and Crystal Structure on the Melting Points in Halo-Substituted Phenyl-Quinazolinones - MDPI.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Redox-Active Quinazolinone Thioamide Ag(I) Complexes with Potent Antibacterial Activity: Mechanistic Insights and Hydrogel-Enhanced Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Guide to Reducing Impurities in the Scale-Up of 6-chloro-3-hydroquinazolin-4-one Synthesis

Welcome to the technical support center for the synthesis and purification of 6-chloro-3-hydroquinazolin-4-one. This guide is designed for researchers, scientists, and drug development professionals who are transitioning from bench-scale synthesis to larger batch production. Impurity control is a critical quality attribute, and scaling up presents unique challenges that can impact the purity profile of the final active pharmaceutical ingredient (API) intermediate.[1] This document provides in-depth, experience-driven answers to common problems encountered during scale-up, focusing on the underlying chemical principles to empower you to troubleshoot effectively.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

This section addresses high-level questions to build a foundational understanding of the challenges specific to 6-chloro-3-hydroquinazolin-4-one synthesis.

Q1: What is a common and scalable synthetic route for 6-chloro-3-hydroquinazolin-4-one, and what are its primary starting materials?

A common and industrially viable method for synthesizing the quinazolinone scaffold is the Niementowski reaction or variations thereof.[2] For 6-chloro-3-hydroquinazolin-4-one, this typically involves the cyclocondensation of a substituted anthranilamide, specifically 2-amino-5-chlorobenzamide , with a one-carbon source like formamide or trimethyl orthoformate under acidic conditions.[3][4] The choice between these C1 sources often depends on desired reaction conditions, cost, and downstream processing.

Q2: What are the typical classes of impurities I should expect?

Impurities in pharmaceutical manufacturing are broadly categorized based on their origin.[5] For this specific synthesis, you should be vigilant for:

• Process-Related Impurities: These originate from the manufacturing process itself.[5]

  • Unreacted Starting Materials: Residual 2-amino-5-chlorobenzamide.

  • Intermediates: Incomplete cyclization can leave reaction intermediates.

  • By-products: Resulting from side reactions, such as the formation of dimers or products from competing reaction pathways.

• Degradation Products: The API intermediate may degrade under certain process conditions (e.g., excessive heat, pH extremes), leading to new impurities.[6]

• Starting Material Impurities: Impurities present in the 2-amino-5-chlorobenzamide or formamide feedstocks can be carried through the process.[1]

Q3: Why does my impurity profile worsen significantly when I move from a 1L flask to a 100L reactor?

This is a classic scale-up challenge rooted in physical and chemical principles. On a larger scale, the surface-area-to-volume ratio decreases dramatically. This leads to:

• Inefficient Heat Transfer: Exothermic events that are easily managed in the lab can create localized "hot spots" in a large reactor. These higher temperatures can accelerate side reactions or degradation, generating new impurities.

• Mixing Inhomogeneity: Achieving uniform mixing in a large volume is difficult. Pockets of high reactant concentration can lead to the formation of by-products that are kinetically favored under those conditions.

• Extended Processing Times: Charging reactants, heating, cooling, and performing transfers simply takes longer at scale. Prolonged exposure to heat or reactive conditions can increase the formation of time-dependent impurities.

Q4: What are the regulatory expectations for impurity control?

Regulatory agencies like the FDA and EMA have stringent guidelines for impurity control, primarily outlined by the International Council for Harmonisation (ICH).[5] For drug substances, ICH Q3A(R2) is the key guideline. It establishes thresholds for reporting, identification, and qualification of impurities. Any impurity found above the identification threshold (typically 0.10-0.15% for most APIs) must be structurally characterized.[5] Therefore, controlling impurities early in development is not just a matter of quality but a critical regulatory requirement.

Section 2: Troubleshooting Guide - From Problem to Solution

This section is formatted to address specific problems you might encounter during your scale-up campaign.

Problem 1: High Levels of Unreacted 2-amino-5-chlorobenzamide in Crude Product

• Question: My post-reaction HPLC shows >5% of my starting material, 2-amino-5-chlorobenzamide, remaining. This is much higher than the <1% I achieved in the lab. What is the likely cause?

• Answer: This issue typically points to incomplete reaction kinetics or mass transfer limitations.

  • Stoichiometry and Reagent Addition: At scale, ensure the C1 source (e.g., formamide) is added in the correct molar excess. If it's added too slowly or distribution is poor due to inadequate mixing, localized areas will be starved of this reactant, stalling the reaction.

  • Temperature Control: The reaction may require a specific temperature to drive it to completion. In a large reactor, the "set temperature" may not reflect the actual bulk temperature due to poor heat transfer. Use calibrated internal temperature probes and ensure your heating/cooling jacket is adequate for the vessel size.

  • Catalyst Deactivation/Distribution: If an acid catalyst (e.g., HCl) is used, its distribution is critical.[3] Poor mixing can lead to inefficient catalysis in parts of the reactor. Ensure the catalyst is charged in a manner that promotes rapid and uniform dispersion.

Problem 2: A Persistent By-product, Tentatively Identified as a Dimer, is Forming

• Question: We've identified a recurring impurity with a mass corresponding to a dimer of our product or a reaction between the product and starting material. How can we suppress its formation?

• Answer: Dimer formation is often a concentration-dependent, second-order reaction.

  • Mechanism of Formation: This impurity likely arises from the N-H group of one quinazolinone molecule attacking the electrophilic C4 position of another, or a similar reaction with the starting material.

  • Control of Reactant Concentration: The most effective strategy is often to control the concentration of the most reactive species. Consider a semi-batch process where one of the starting materials is added slowly to the other, keeping its instantaneous concentration low.

  • Temperature Profile: This side reaction may have a different activation energy than the desired reaction. Experiment with running the reaction at a slightly lower temperature, even if it extends the reaction time. This often disfavors the formation of higher-order by-products.

Problem 3: The Final Product is Off-Color (Yellow or Brown) After Drying

• Question: Our lab batches yield a white to off-white solid. However, the pilot-scale batch is a distinct yellow/brown color, even though the HPLC purity looks acceptable. What causes this?

• Answer: Color issues are often caused by trace-level impurities that may not be easily detected by a standard HPLC-UV method at a single wavelength.

  • Oxidative Degradation: The extended drying times and high temperatures used at scale can promote oxidation, especially if the product has residual solvent or moisture. Consider drying under a nitrogen blanket or vacuum to minimize oxygen exposure.

  • Trace Metal Contamination: Reaction with metal surfaces in the reactor or associated pipework can sometimes lead to colored metal-complex impurities. While less common, it's a possibility if stainless steel integrity is a concern.

  • High Molecular Weight By-products: Highly conjugated, colored by-products can form at very low levels (<0.1%) from degradation or side reactions. While not impacting the main purity assessment, they can significantly affect the product's appearance. Effective purification via recrystallization or carbon treatment is key.

Problem 4: Recrystallization Fails to Remove a Key Impurity at Scale

• Question: An impurity at 0.5% in the crude product remains at 0.45% after recrystallization in the plant, whereas this procedure in the lab reduced it to <0.1%. Why is the purification inefficient?

• Answer: The success of crystallization depends on thermodynamics (solubility) and kinetics (crystal growth vs. impurity incorporation). Scale-up heavily impacts the kinetics.

  • Cooling Rate: Rapid cooling in a large, jacketed reactor leads to fast nucleation and small crystal formation (crashing out). This traps impurities within the crystal lattice. A slower, controlled cooling profile allows for the growth of larger, purer crystals.

  • Supersaturation Control: The level of supersaturation must be carefully controlled. Adding an anti-solvent too quickly can have the same "crashing out" effect as cooling too fast.

  • Agitation: The agitation rate must be sufficient to keep solids suspended but not so high that it causes secondary nucleation or crystal breakage (attrition), which increases surface area and potential for impurity adsorption.

  • Solvent Choice: A solvent system that works in the lab may not be optimal at scale. The solubility curves of both the product and the impurity must be well-understood. A different solvent or solvent/anti-solvent ratio may be needed to improve the purge of the specific impurity.

Section 3: Key Experimental Protocols

Protocol 1: HPLC Method for Impurity Profiling

This protocol provides a starting point for a robust, stability-indicating HPLC method. Method validation is required for GMP use.[6]

Parameter	Recommended Setting
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 30 min, hold 5 min
Flow Rate	1.0 mL/min
Column Temp	30 °C
Detection	UV at 254 nm
Injection Vol.	10 µL
Sample Prep	0.5 mg/mL in 50:50 Acetonitrile:Water

Protocol 2: Lab-Scale Solvent Screening for Recrystallization

This systematic approach helps identify an optimal solvent system for purification before committing to a large-scale batch.[7]

• Solubility Testing:

  • Place ~50 mg of impure crude material into several test tubes.

  • Add a range of potential solvents (e.g., Ethanol, Isopropanol, Acetone, Ethyl Acetate, Toluene, Water) dropwise at room temperature until the solid dissolves. Record the approximate solubility.

  • Repeat the process at an elevated temperature (e.g., 60 °C).

  • Goal: Find a solvent where the product is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Crystallization Test:

  • Dissolve a larger quantity (e.g., 1 g) of crude material in a minimal amount of the chosen hot solvent.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath.

  • If no crystals form, consider adding an anti-solvent (a solvent in which the product is insoluble).

• Analysis:

  • Isolate the crystals by filtration and wash with a small amount of cold solvent.

  • Analyze both the purified solid and the mother liquor by HPLC.

  • Goal: The impurity should be significantly reduced in the solid and concentrated in the mother liquor, indicating an effective purge.

Section 4: Visual Guides & Diagrams

Diagram 1: Simplified Reaction and Impurity Formation Pathway

This diagram illustrates the primary reaction and a potential pathway for dimer formation.

Caption: Reaction scheme for 6-chloro-3-hydroquinazolin-4-one and a potential side reaction.

Diagram 2: Troubleshooting Workflow for New Impurities

This workflow provides a logical path for addressing unknown impurities that appear during scale-up.

Caption: Logical workflow for identifying and controlling new impurities.

References

• Veeprho. (2020, April 8). Control of Pharmaceutical Impurities in Pharmaceutical Drug Products. [Link]

• Pharmapathen. (2023, April 26). Pharmaceutical Impurities | Detection, Control & Prevention. [Link]

• Regis Technologies. (2020, November 19). How to Identify and Control Drug Impurities Quickly with a Holistic Approach. [Link]

• Singh, D., & Isharani, R. (2023). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Open Access Library Journal, 10, e10223. [Link]

• Pharma Instinct. (2025, April 2). How To Control Impurities In Pharmaceuticals: Get Mastery In 11 Minutes With 21+ FAQs. [Link]

• Books. (2020, August 28). One-Step Synthesis of 4(3H)-Quinazolinones: An Important Heterocyclic Scaffold in Medicinal Chemistry. IntechOpen. [Link]

• Eshboev, F., & Azimova, S. (2021). Synthesis of 6-Substituted 3(H)-Quinazolin-4-Ones and Their Antimicrobial Activity. ResearchGate. [Link]

• Eshboev, F., & Azimova, S. (2021). SYNTHESIS OF 6-SUBSTITUTED 3(H)-QUINAZOLIN-4-ONES AND THEIR ANTIMICROBIAL ACTIVITY. ResearchGate. [Link]

• Al-Ostath, A. (2020, January 22). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties. IntechOpen. [Link]

• Google Patents. (n.d.). US6967209B2 - Processes for preparing 6-hydroxy-3,4-dihydroquinolinone, cilostazol and N-(4-methoxyphenyl)-3-chloropropionamide.

• Oriental Journal of Chemistry. (n.d.). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives [EMNEDAQZHO]and their Metal Ion Complexes. [Link]

• Jin, L., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. Archives of Pharmacal Research, 36(5), 535-550. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. [Link]

• Gütz, C., et al. (2023). Simple and scalable electrosynthesis of 1H-1-hydroxy-quinazolin-4-ones. RSC Sustainability, 1(4), 935-941. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2021, April 1). SYNTHESIS AND CHARACTERIZATION OF 6 – HYDROXY – 3, 4 -DIHYDROQUINOLINONE CILOSTAZOL IMPURITY-A AS PER INDIAN PHARMACOPOEIA. [Link]

• Research and Reviews. (2021, October 20). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. [Link]

• Singh, D., & Isharani, R. (2023). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Open Access Library Journal, 10, 1-17. [Link]

• Eastern Mediterranean University. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity. [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. my.nuu.uz [my.nuu.uz]
• 3. books.rsc.org [books.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pharmaguru.co [pharmaguru.co]
• 6. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 7. physics.emu.edu.tr [physics.emu.edu.tr]

Technical Support Center: Preventing Thermal Degradation of 6-Chloro-3H-quinazolin-4-one

Welcome to the Technical Support Center for handling, storing, and troubleshooting 6-chloro-3H-quinazolin-4-one (also known as 6-chloroquinazolin-4(3H)-one). As a critical intermediate in the synthesis of disease-modifying antirheumatic drugs (DMARDs) and various antineoplastic agents, maintaining the structural integrity of this quinazolinone scaffold is paramount.

This guide provides field-proven insights into the causality of its thermal degradation and establishes self-validating protocols to ensure experimental reproducibility.

Workflow: Degradation Pathways and Mitigation Strategy

Thermal degradation pathways and mitigation workflow for 6-chloro-3H-quinazolin-4-one.

Troubleshooting & FAQs

Q1: What drives the thermal degradation of 6-chloro-3H-quinazolin-4-one, and what are the mechanistic pathways? A1: While the quinazolinone ring is generally considered stable across various reactions (including mild oxidation and reduction) ([1]([Link])), the presence of the 6-chloro substituent combined with the lactam/lactim tautomerism at the 4(3H)-position introduces specific vulnerabilities under thermal stress. When exposed to elevated temperatures and ambient humidity, the primary degradation pathway is the hydrolytic cleavage of the amide bond within the pyrimidine ring.

Q2: What are the absolute optimal storage conditions to prevent these degradation pathways? A2: Storage must be treated as a proactive, self-validating system where environmental controls directly neutralize degradation mechanisms. To prevent thermal and photo-induced degradation, the compound must be stored under conditions that eliminate kinetic energy and nucleophilic moisture.

• Temperature: Store tightly sealed at 2°C to 8°C.

• Atmosphere: Utilize a desiccator or backfill the storage vial with inert gas (Argon or Nitrogen) to displace ambient moisture and oxygen.

• Light: Store in amber glass vials to prevent UV-catalyzed auto-oxidation ([2]([Link])).

Quantitative Data: Stability Metrics Under Storage Conditions

Storage Condition	Temperature	Relative Humidity (RH)	Estimated Shelf-Life	Degradation Rate (%/month)
Optimal (Cold & Dry)	2°C – 8°C	< 10% (Desiccated)	> 24 months	< 0.1%
Standard Room Temp	20°C – 25°C	< 40%	12 months	~ 0.5%
Thermal Stress	40°C	75%	< 3 months	> 5.0%
Aqueous Solution	25°C	N/A (Solvated)	< 1 week	Rapid hydrolysis

Q3: Can formulation or adduct formation improve thermal stability during synthesis and intermediate storage? A3: Yes. If you are synthesizing 6-chloro-3H-quinazolin-4-one derivatives, utilizing aldehyde bisulfite adducts (Bertagnini's salts) as solid surrogates during the reaction process significantly enhances thermal stability ([2]([Link])). These adducts prevent the auto-oxidation and self-condensation that typically plague free aldehydes and their resulting quinazolinone intermediates under thermal stress, offering a highly stable, easily purifiable alternative for intermediate storage ([2]([Link])).

Q4: How do I validate the structural integrity of a stored batch before utilizing it in high-stakes biological assays? A4: Never assume the integrity of a batch that has been stored for >6 months or exposed to room temperature for extended periods. You must employ a stability-indicating High-Performance Liquid Chromatography (HPLC) protocol. This protocol is a self-validating system: it separates the intact lipophilic quinazolinone core from its highly polar, ring-opened degradant (2-amino-5-chlorobenzoic acid), ensuring that only pure API is used in downstream assays.

Experimental Protocol: Stability-Indicating HPLC-UV Validation

Objective: To quantify the purity of stored 6-chloro-3H-quinazolin-4-one and detect hydrolytic degradation products.

Step 1: Sample Preparation

• Accurately weigh 1.0 mg of the stored 6-chloro-3H-quinazolin-4-one.

• Dissolve in 1.0 mL of HPLC-grade Acetonitrile (ACN). Note: Do not use aqueous buffers for the initial dissolution to prevent inducing the exact hydrolysis you are trying to measure.

• Sonicate for 2 minutes at 20°C until fully dissolved.

Step 2: Mobile Phase Setup

• Prepare Solvent A: 0.1% Trifluoroacetic acid (TFA) in ultra-pure water (v/v). Causality: The low pH ensures the suppression of ionization of the carboxylic acid group on potential degradants, improving peak shape and resolution.

• Prepare Solvent B: 100% HPLC-grade Acetonitrile.

• Degas both solvents via vacuum filtration or inline sonication.

Step 3: Chromatographic Conditions

• Column: C18 Reverse-Phase Analytical Column (e.g., 250 mm × 4.6 mm, 5 µm particle size).

• Column Temperature: Maintain strictly at 25°C to prevent in-assay thermal degradation.

• Flow Rate: 1.0 mL/min.

• Gradient:

  • 0–2 min: 10% B

  • 2–10 min: Linear ramp to 90% B

  • 10–12 min: Hold at 90% B

  • 12–15 min: Return to 10% B for re-equilibration.

Step 4: Detection & Analysis

• Set the UV detector to 254 nm . This wavelength effectively captures the conjugated aromatic system of both the intact quinazolinone and the 2-amino-5-chlorobenzoic acid degradant ([3]([Link])).

• Interpretation: The intact 6-chloro-3H-quinazolin-4-one will elute later in the gradient due to its higher lipophilicity. Any emerging peaks at earlier retention times (highly polar fractions) indicate hydrolytic ring-opening. A relative peak area of >98% for the main peak confirms the batch is safe for experimental use.

References

• Title: Quinazolinones, the Winning Horse in Drug Discovery Source: PubMed Central (PMC) URL: [Link]

• Title: Unveiling the Untapped Potential of Bertagnini's Salts in Microwave-Assisted Synthesis of Quinazolinones Source: MDPI Molecules URL: [Link]

• Title: Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms Source: MDPI International Journal of Molecular Sciences URL: [Link]

Sources

• 1. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unveiling the Untapped Potential of Bertagnini’s Salts in Microwave-Assisted Synthesis of Quinazolinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Validating the Purity of Synthesized 6-Chloro-3-hydroquinazolin-4-one: A Comparative Guide to LC-MS vs. HPLC-UV

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Analytical Comparison Guide & Experimental Methodology

As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where downstream failures are misattributed to reaction conditions, when the true culprit is trace impurity carryover. 6-Chloro-3-hydroquinazolin-4-one (often referred to as 6-chloroquinazolin-4(3H)-one) is a privileged heterocycle and a critical intermediate for synthesizing kinase inhibitors, antimalarials, and anti-fibrotic agents like halofuginone[1],[2].

Validating the purity of this intermediate is non-negotiable. Unreacted precursors or regioisomeric byproducts can poison subsequent cross-coupling reactions. This guide objectively compares Liquid Chromatography-Mass Spectrometry (LC-MS) against High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Nuclear Magnetic Resonance (NMR), providing self-validating experimental protocols to ensure absolute confidence in your synthetic yield.

The Causality of Impurity Generation

To design a robust analytical method, we must first understand the chemical causality of the impurities. The standard synthesis of 6-chloro-3-hydroquinazolin-4-one involves the cyclocondensation of 2-amino-5-chlorobenzoic acid with formamide or formamidine acetate under thermal conditions.

Analytical challenges arise because the starting material and the final product share nearly identical chromophores (the halogenated aromatic ring). Furthermore, incomplete cyclization or hydrolytic degradation during workup generates impurities that co-elute on standard reversed-phase columns.

Synthesis pathway of 6-chloro-3-hydroquinazolin-4-one and primary impurity generation routes.

Comparative Analysis of Analytical Modalities

While NMR is the gold standard for bulk structural elucidation, it lacks the sensitivity required for trace impurity profiling (typically struggling to quantify impurities below 1-2%). Therefore, chromatographic separation is mandatory. The decision primarily rests between LC-MS and HPLC-UV[3],[4].

Performance Metrics Comparison

Parameter	LC-MS (ESI-TOF/QqQ)	HPLC-UV (DAD)	NMR (1H/13C)
Limit of Detection (LOD)	0.1 - 1 ng/mL	10 - 50 ng/mL	~1-5 mg/mL
Trace Impurity ID	Excellent (Exact Mass/MS-MS)	Poor (Requires Reference Stds)	Poor (Overlapping Shifts)
Quantification Accuracy	High (Susceptible to Matrix Effects)	Very High (Robust, Linear)	Moderate (Integration limits)
Selectivity	High (m/z differentiation)	Moderate (Co-elution risks)	High (Structural resolution)
Cost per Sample	High	Low	Moderate

Why LC-MS is the Superior Choice for Quinazolinones

• Overcoming Lactam-Lactim Tautomerism: 6-Chloro-3-hydroquinazolin-4-one exists in an equilibrium between its lactam and lactim forms. In HPLC-UV, slight pH fluctuations in the mobile phase can cause this tautomerism to manifest as peak broadening or split peaks, complicating integration. LC-MS, utilizing Electrospray Ionization (ESI+), forces the protonation of the basic nitrogen, unifying the analyte into a single detectable mass species ( [M+H]+ at m/z 181.0).

• Mass-Driven Differentiation: Because the UV spectra of the target and the 2-amino-5-chlorobenzoic acid precursor are nearly identical, a co-eluting UV peak could mask a failed reaction. LC-MS instantly resolves this by distinguishing the precursor (m/z 172.0) from the product (m/z 181.0).

Self-Validating Experimental Protocols

A protocol is only trustworthy if it validates itself during every run. The methodologies below are designed as self-validating systems, incorporating specific causality-driven choices to ensure data integrity.

Protocol A: LC-MS Purity Profiling (The Gold Standard)

Mechanistic Rationale: We utilize a sub-2 µm C18 stationary phase to exploit the hydrophobic retention of the aromatic core. The addition of 0.1% formic acid (pH ~2.7) is a deliberate, dual-purpose choice: it suppresses the ionization of residual silanols on the column (preventing peak tailing) and acts as an abundant proton source to drive ESI+ ionization of the quinazolinone ring.

Step-by-Step Workflow:

• Sample Preparation: Dissolve the synthesized batch in LC-MS grade Methanol to a concentration of 1 mg/mL. Dilute to a working concentration of 10 µg/mL using the initial mobile phase (95% Water / 5% Acetonitrile).

• System Suitability Test (SST): Critical Self-Validation Step. Before injecting the sample, inject an SST mixture containing 6-chloroquinazolin-4(3H)-one and 2-amino-5-chlorobenzoic acid. The run is only valid if the chromatographic resolution ( Rs​ ) between these two peaks is > 2.0.

• Chromatographic Conditions:

  • Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 4.5 minutes, hold for 1 minute, re-equilibrate for 1.5 minutes. Flow rate: 0.4 mL/min.

• Mass Spectrometry Parameters:

  • Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.0 kV (optimized to prevent in-source fragmentation of the lactam ring).

  • Desolvation Temperature: 500°C (ensures complete evaporation of the highly aqueous initial mobile phase).

  • Target m/z: Extract ion chromatograms (EIC) for m/z 181.0 (Product) and m/z 172.0 (Precursor).

Protocol B: HPLC-UV (The Routine QC Alternative)

If MS is unavailable, HPLC-UV can be utilized, provided orthogonal validation is applied.

Mechanistic Rationale: Detection is set to 254 nm, which corresponds to the π→π∗ transition of the aromatic quinazolinone core. Because UV cannot identify unknown peaks by mass, we must employ a shallower gradient to maximize chromatographic separation, minimizing the risk of hidden co-elutions[3].

• Gradient: 5% B to 60% B over 10 minutes. (The extended gradient flattens the elution profile, pulling apart structurally similar impurities that would otherwise merge under rapid LC-MS gradients).

Fig 2: Orthogonal LC-MS/UV workflow for comprehensive pharmaceutical intermediate validation.

Conclusion

For the purity validation of 6-chloro-3-hydroquinazolin-4-one, HPLC-UV provides a cost-effective method for routine batch quantification but ultimately fails to provide the mechanistic assurance required for complex pharmaceutical development. LC-MS stands as the definitive analytical modality. By leveraging ESI+ to bypass tautomeric peak distortion and utilizing mass-to-charge differentiation to identify unreacted precursors, LC-MS ensures that your synthetic intermediates are genuinely ready for downstream API coupling.

References

• Discovery and Optimization of 2-Arylquinazolin-4-ones into a Potent and Selective Tankyrase Inhibitor Modulating Wnt Pathway Activity. ACS Publications. Available at:[Link]

• New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. MDPI. Available at:[Link]

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Safety & Regulatory Compliance

Technical Guide: Safety, Handling, and Operational Workflows for 6-Chloro-3-hydroquinazolin-4-one

Executive Summary 6-Chloro-3-hydroquinazolin-4-one (CAS: 16064-14-5), also known as 6-chloroquinazolin-4(3H)-one, is a highly functionalized heterocyclic building block extensively utilized in the synthesis of bioactive pharmaceuticals. It serves as a critical intermediate in the development of EGFR-mutant non-small cell lung cancer (NSCLC) therapies and USP13 inhibitors such as Spautin-1 [1][1]. Due to the presence of a halogenated quinazolinone core, this compound presents specific toxicological liabilities and reactivity profiles that mandate stringent operational and safety protocols. This guide synthesizes chemical causality with field-proven laboratory practices to ensure safe handling, efficient synthetic transformation, and compliant disposal.

Physicochemical Profile and Toxicological Causality

Understanding the chemical behavior of 6-Chloro-3-hydroquinazolin-4-one is critical for implementing effective safety measures. The compound is classified under the Globally Harmonized System (GHS) as Acute Tox. 4 (Oral/Inhalation) and is a known skin and eye irritant [2][2].

Mechanistic Causality: The electrophilic nature of the quinazolinone core, combined with the lipophilicity imparted by the chlorine substituent at the 6-position, enhances the molecule's ability to penetrate lipid bilayers. Inhalation of the fine crystalline powder leads to localized deposition in the respiratory tract. The compound's slight acidity—driven by the tautomerizable amide proton—can disrupt local cellular pH, triggering an inflammatory response and respiratory irritation (STOT SE 3) [3][3].

Table 1: Physicochemical & Hazard Data Summary

Property / Hazard Category	Value / GHS Code	Operational Implication & Mitigation Strategy
Molecular Weight	180.59 g/mol	Requires precise stoichiometric calculations for scaling [4][4].
Topological Polar Surface Area	41.5 Ų	Moderate polarity; soluble in polar aprotic solvents (e.g., DMF, DMSO) [5][5].
Acute Toxicity (Oral)	H302	Harmful if swallowed; prohibit eating/drinking in lab; use dedicated spatulas.
Skin Irritation	H315	Disrupts epidermal lipid layers; mandates nitrile gloves (min. 6 mil).
Eye Irritation	H319	Severe corneal irritation; mandates snug-fitting chemical splash goggles.
Respiratory Irritation	H335	Mucosal inflammation; handle exclusively inside a certified Class II fume hood.

Mandatory Personal Protective Equipment (PPE) System

To counteract the hazards outlined above, a multi-layered, self-validating PPE system is required. Standard latex gloves are insufficient, as halogenated aromatics can permeate thin latex barriers over time.

• Respiratory Protection: Primary handling, weighing, and transfer must occur within a chemical fume hood with a minimum face velocity of 100 fpm. If bulk transfer outside a hood is unavoidable, a NIOSH-approved N95 or P100 particulate respirator is mandatory to prevent the inhalation of aerosolized dust.

• Hand Protection: Use heavy-duty nitrile gloves (minimum 6 mil thickness). For synthetic workflows involving aggressive solvents (e.g., POCl₃, DCM), double-gloving is required . The outer glove acts as a sacrificial layer against immediate solvent degradation, while the inner glove maintains the barrier against the dissolved quinazolinone.

• Eye and Body Protection: Chemical splash goggles (ANSI Z87.1 compliant) are non-negotiable. Safety glasses with side shields do not provide adequate protection against airborne dust. Wear a flame-resistant (FR) laboratory coat with knit cuffs, full-length trousers, and closed-toe, non-porous footwear.

Operational Workflow: Chlorination to 4,6-Dichloroquinazoline

A ubiquitous operational step in drug development is the conversion of 6-Chloro-3-hydroquinazolin-4-one to 4,6-dichloroquinazoline. This highly reactive intermediate undergoes rapid nucleophilic aromatic substitution (SNAr), making it a critical node in synthesizing kinase inhibitors. The following protocol uses Phosphorus Oxychloride (POCl₃) and requires rigorous safety validation at each step.

Causality of Reagent Choice: POCl₃ serves as both the solvent and the chlorinating agent. A catalytic amount of N,N-Dimethylformamide (DMF) is added to generate the Vilsmeier-Haack reagent in situ, which dramatically accelerates the conversion of the tautomeric hydroxyl group to the chloride.

Step-by-Step Methodology:

• Inert Atmosphere Setup: Purge a flame-dried 250 mL round-bottom flask with anhydrous Nitrogen (N₂). Validation: Moisture must be strictly excluded to prevent the violent, exothermic hydrolysis of POCl₃.

• Reagent Loading: Suspend 10.0 g (55.4 mmol) of 6-Chloro-3-hydroquinazolin-4-one in 50 mL of anhydrous POCl₃. Add 0.5 mL of anhydrous DMF dropwise.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 100°C using a silicone oil bath. Maintain reflux for 2 to 4 hours. Validation: Monitor the reaction via LC-MS. The starting material peak ( [M+H]+=181 ) should completely disappear, replaced by the product peak ( [M+H]+=199 ).

• Concentration: Cool the reaction to room temperature. Remove excess POCl₃ under reduced pressure (rotary evaporator) to yield a viscous syrup. Safety Note: The receiving flask must be kept in a dry ice/isopropanol bath to safely trap the volatile, highly toxic POCl₃.

• Quenching (Critical Safety Step): Dissolve the syrup in 100 mL of Dichloromethane (DCM). Carefully add this solution dropwise to a vigorously stirred beaker containing 300 g of crushed ice. Causality: Water hydrolyzes residual POCl₃ into phosphoric acid and HCl gas. The ice bath absorbs the intense exothermic heat, preventing solvent boil-off and uncontrolled HCl vapor release.

• Neutralization & Extraction: Slowly add cold, saturated aqueous NaHCO₃ until the aqueous layer reaches pH 7-8. Validation: Confirm pH with universal indicator paper. Separate the organic (DCM) layer. Extract the aqueous layer with an additional 50 mL of DCM.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford 4,6-dichloroquinazoline as a pale yellow solid.

Workflow Visualization

Figure 1: Operational workflow for the chlorination of 6-Chloro-3-hydroquinazolin-4-one.

Spill Response and Disposal Plans

Immediate Spill Response:

• Solid Spills: Do not dry sweep. Dry sweeping aerosolizes the toxic powder, increasing inhalation risks. Lightly mist the spill with water or a 5% isopropanol solution to suppress dust. Use non-sparking scoops to transfer the material into a compatible, sealable polyethylene container.

• Solution Spills (e.g., in DCM or DMF): Evacuate personnel if the spill occurs outside a fume hood. Don a half-face respirator with organic vapor cartridges. Cover the liquid with an inert, non-combustible absorbent material (such as vermiculite or diatomaceous earth).

Disposal Protocols: 6-Chloro-3-hydroquinazolin-4-one and its derivatives contain covalently bound halogens. They must never be disposed of in standard biohazard bags, regular trash, or aqueous sink drains.

• Solid Waste: Place in clearly labeled, leak-proof containers designated strictly for "Halogenated Organic Solid Waste."

• Liquid Waste (Post-Reaction): The neutralized aqueous phase from the chlorination workflow contains chloride and phosphate salts, alongside trace organics. It must be collected in a "Halogenated Aqueous Waste" carboy. The organic phase (DCM) must go into a "Halogenated Organic Solvent" carboy.

• Final Destruction: High-temperature incineration (minimum 1100°C) with flue gas scrubbing is the only approved method of destruction to prevent the formation of toxic dioxins or furans.

References

• Vrije Universiteit Brussel. "Towards an improved treatment of non-small cell lung cancer: Hit-to-lead optimization of Spautin-1." VUB Research Portal, 2022.[Link]

• PubChem. "6-Chloroquinazolin-4(3H)-one | C8H5ClN2O | CID 135402273." National Center for Biotechnology Information, 2025.[Link]

• Angene Chemical. "6-Chloro-4-quinazolone (CAS# 16064-14-5) Properties." Angene International Limited, 2025.[Link]

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